3-(Toluene-4-sulfonyl)-propionitrile

• CAS: 10154-80-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 3-(Toluene-4-sulfonyl)-propionitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, purification, and characterization of 3-(Toluene-4-sulfonyl)-propionitrile, a molecule of interest in organic synthesis and potential pharmaceutical research. The primary synthetic route detailed is the Michael addition of sodium p-toluenesulfinate to acrylonitrile, a robust and efficient method for the formation of the carbon-sulfur bond. This document outlines the complete experimental workflow, from the preparation of the sulfinate precursor to the isolation and characterization of the final product. It includes detailed protocols, mechanistic insights, and expected analytical data to support researchers in the successful synthesis and validation of this compound.

Introduction

3-(Toluene-4-sulfonyl)-propionitrile is a bifunctional molecule incorporating both a sulfonyl group and a nitrile moiety. The electron-withdrawing nature of the tosyl group and the reactivity of the nitrile functionality make it a potentially versatile building block in organic synthesis. Sulfonyl-containing compounds are prevalent in medicinal chemistry, exhibiting a wide range of biological activities.[1] Similarly, the nitrile group can serve as a precursor to various functional groups, including amines, carboxylic acids, and amides, or participate in cycloaddition reactions.[2] This guide serves as a detailed resource for the laboratory-scale synthesis and characterization of this compound, providing a foundation for its further exploration in synthetic and medicinal chemistry programs.

Synthetic Approach: A Tale of Two Components

The most direct and widely employed method for the synthesis of 3-(Toluene-4-sulfonyl)-propionitrile is the nucleophilic conjugate addition, or Michael reaction, between an activated sulfinate salt and an α,β-unsaturated nitrile. This approach is predicated on the generation of a soft nucleophile, the p-toluenesulfinate anion, which readily attacks the β-carbon of acrylonitrile.

Part 1: Preparation of the Nucleophile - Sodium p-Toluenesulfinate

The journey to our target molecule begins with the preparation of the key nucleophile, sodium p-toluenesulfinate. This is conveniently generated from the readily available and inexpensive p-toluenesulfonyl chloride. The reduction of the sulfonyl chloride to the corresponding sulfinate is a critical step, for which several methods exist. A reliable and scalable method involves the use of sodium sulfite in an aqueous medium.

Reaction Scheme:

Caption: Synthesis of Sodium p-Toluenesulfinate.

Experimental Protocol: Synthesis of Sodium p-Toluenesulfinate

This protocol is adapted from a well-established procedure for the reduction of sulfonyl chlorides.

Materials:

• p-Toluenesulfonyl chloride

• Sodium sulfite (anhydrous)

• Sodium bicarbonate

• Water

Procedure:

• In a flask equipped with a mechanical stirrer, add sodium sulfite (4.76 mol) and sodium bicarbonate (5.0 mol) to water (2.4 L).

• Heat the mixture to 70-80 °C with stirring.

• Slowly add p-toluenesulfonyl chloride (2.54 mol) in portions over 3 hours, maintaining the temperature between 70-80 °C.

• After the addition is complete, continue heating and stirring at 70-80 °C for an additional hour.

• Allow the mixture to cool to room temperature and stand for at least 4 hours, or preferably overnight, to allow for complete precipitation.

• Collect the solid sodium p-toluenesulfinate by filtration and wash with a small amount of cold water.

• The product can be used directly in the next step after drying, or it can be further purified by recrystallization from ethanol if desired.

Causality and Self-Validation: The use of sodium bicarbonate is crucial to neutralize the hydrochloric acid formed during the reaction, preventing side reactions and maintaining a favorable pH for the reduction. The slow addition of the sulfonyl chloride is necessary to control the exothermic reaction and prevent the decomposition of the product. Allowing the product to crystallize slowly at room temperature ensures the formation of a purer, more easily filterable solid.

Part 2: The Key Transformation - Michael Addition to Acrylonitrile

With the sulfinate nucleophile in hand, the core synthetic step involves its addition to acrylonitrile. This reaction proceeds via a classic Michael addition mechanism, where the sulfinate anion attacks the electron-deficient β-carbon of the acrylonitrile.

Reaction Scheme:

Caption: Synthesis of 3-(Toluene-4-sulfonyl)-propionitrile.

Experimental Protocol: Synthesis of 3-(Toluene-4-sulfonyl)-propionitrile

This protocol is based on the procedure reported by Truce and Vriesen in The Journal of Organic Chemistry (1963).[3]

Materials:

• Sodium p-toluenesulfinate

• Acrylonitrile

• Methanol

• Triton B (40% in methanol) or another suitable base catalyst

Procedure:

• To a stirred solution of sodium p-toluenesulfinate (0.1 mol) in methanol (100 mL), add acrylonitrile (0.11 mol).

• To this mixture, add a catalytic amount of Triton B (e.g., 1-2 mL).

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Upon completion, pour the reaction mixture into a larger volume of cold water (e.g., 500 mL) to precipitate the product.

• Collect the white solid by vacuum filtration and wash thoroughly with water to remove any residual salts and catalyst.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture, to yield pure 3-(Toluene-4-sulfonyl)-propionitrile as a white crystalline solid.

Causality and Self-Validation: The use of a polar protic solvent like methanol is suitable for dissolving the sodium sulfinate salt. A base catalyst is often employed to deprotonate any residual sulfinic acid, ensuring the presence of the more nucleophilic sulfinate anion. Precipitation in water is an effective method for initial purification, as the desired product is typically insoluble in water while the inorganic byproducts and catalyst are soluble. Recrystallization is a standard and effective technique for obtaining a highly pure crystalline product.

Characterization of 3-(Toluene-4-sulfonyl)-propionitrile

Thorough characterization is essential to confirm the identity and purity of the synthesized compound.

Physical Properties:

Property	Value	Reference
CAS Number	10154-80-0	[1]
Molecular Formula	C₁₀H₁₁NO₂S	[1]
Molecular Weight	209.26 g/mol	[1]
Melting Point	93.5-94 °C	[1]
Boiling Point	428.0±45.0 °C (Predicted)	[1]
Appearance	White crystalline solid

Spectroscopic Data:

While experimentally obtained spectra for this specific compound are not widely published in publicly accessible databases, the expected spectral features can be predicted based on its structure.

• Infrared (IR) Spectroscopy:

  • The nitrile (C≡N) stretching vibration is expected to appear as a sharp, medium-intensity band in the region of 2240-2260 cm⁻¹.[4]

  • The sulfonyl (SO₂) group will exhibit two strong characteristic stretching bands: an asymmetric stretch around 1300-1350 cm⁻¹ and a symmetric stretch around 1120-1160 cm⁻¹.

  • Aromatic C-H stretching vibrations will be observed above 3000 cm⁻¹, and aromatic C=C stretching bands will appear in the 1450-1600 cm⁻¹ region.

  • Aliphatic C-H stretching vibrations from the ethyl bridge will be present in the 2850-3000 cm⁻¹ range.

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Aromatic Protons: Two doublets are expected in the aromatic region (δ 7.2-8.0 ppm), corresponding to the AA'BB' system of the p-substituted benzene ring.

  • Aliphatic Protons: Two triplets are expected for the two methylene groups (-CH₂-CH₂-), likely in the range of δ 2.5-3.5 ppm. The methylene group adjacent to the sulfonyl group will be further downfield than the one adjacent to the nitrile group.

  • Methyl Protons: A singlet corresponding to the methyl group on the toluene ring will appear upfield, typically around δ 2.4 ppm.

• ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Nitrile Carbon: The carbon of the nitrile group (C≡N) is expected to have a chemical shift in the range of δ 115-125 ppm.

  • Aromatic Carbons: Four signals are expected for the aromatic carbons of the p-substituted ring, with chemical shifts in the typical aromatic region (δ 120-150 ppm).

  • Aliphatic Carbons: Two signals for the methylene carbons should appear in the upfield region, with the carbon alpha to the sulfonyl group being more deshielded.

  • Methyl Carbon: The methyl carbon of the tosyl group will give a signal at approximately δ 21 ppm.

Potential Applications and Future Directions

While 3-(Toluene-4-sulfonyl)-propionitrile is primarily a research chemical, its structural motifs suggest several potential areas of application.

• Synthetic Intermediate: As a bifunctional molecule, it can serve as a versatile building block. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, providing access to a range of derivatives. The sulfonyl group can act as a leaving group in certain reactions or be used to activate the adjacent methylene group for further functionalization. β-keto sulfones, which can be conceptually related, are valuable intermediates in organic synthesis.[5]

• Medicinal Chemistry: Sulfonamides are a well-known class of antibacterial agents.[1] The sulfonyl group in this molecule could be a starting point for the synthesis of novel sulfonamide derivatives. The nitrile group is also a common pharmacophore in various drugs, where it can act as a hydrogen bond acceptor or a bioisostere for other functional groups.[2]

• Materials Science: The polarity and functionality of this molecule could make it a candidate for incorporation into polymers or other materials to modify their properties.

Safety and Handling

As with any chemical, proper safety precautions should be taken when handling 3-(Toluene-4-sulfonyl)-propionitrile and its precursors.

• p-Toluenesulfonyl chloride: Corrosive and a lachrymator. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Acrylonitrile: Toxic, flammable, and a suspected carcinogen. All manipulations should be performed in a fume hood with appropriate PPE.

• 3-(Toluene-4-sulfonyl)-propionitrile: The specific toxicity of this compound has not been extensively studied. It should be handled with care, assuming it may be harmful. Avoid inhalation, ingestion, and skin contact.

Always consult the Safety Data Sheet (SDS) for each chemical before use.

Conclusion

This technical guide provides a detailed and practical framework for the synthesis and characterization of 3-(Toluene-4-sulfonyl)-propionitrile. By following the outlined protocols, researchers can reliably produce this compound in the laboratory. The information on its characterization and potential applications is intended to stimulate further investigation into the utility of this versatile molecule in various fields of chemical science.

References

• Bernstein, R. B., & Pitzer, K. S. (1947). The Infrared and Raman Spectra of Polyatomic Molecules. XV. The Infrared Spectra of Acrylonitrile and Perdeuterated Acrylonitrile. Journal of the American Chemical Society, 69(10), 2444-2450.
• Chayan, K., & Patel, B. K. (2021). Recent advances in the synthesis and applications of β-keto sulfones. RSC Advances, 11(20), 12085-12111.
• Fleming, F. F., Yao, L., Ravikumar, P. C., Funke, L., & Shook, B. C. (2010). Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore. Journal of medicinal chemistry, 53(22), 7902–7917.
• Truce, W. E., & Vriesen, C. W. (1963). The Reaction of Sulfinic Acid Salts with α,β-Unsaturated Nitriles. The Journal of Organic Chemistry, 28(3), 593–596.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. The infrared spectra of nitriles and related compounds frozen in Ar and H2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent advances in the synthesis and applications of β-keto sulfones: new prospects for the synthesis of β-keto thiosulfones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

An In-Depth Technical Guide to 3-[(4-Methylphenyl)sulfonyl]propanenitrile

This guide provides a comprehensive technical overview of 3-[(4-methylphenyl)sulfonyl]propanenitrile, a versatile bifunctional molecule of significant interest to researchers in organic synthesis and drug development. We will delve into its chemical identity, synthesis, structural characterization, reactivity, and applications, with a focus on providing practical, field-proven insights.

Chemical Identity and Physicochemical Properties

Systematic IUPAC naming is crucial for unambiguous scientific communication. The compound commonly referred to as 3-(Toluene-4-sulfonyl)-propionitrile is correctly named 3-[(4-methylphenyl)sulfonyl]propanenitrile according to IUPAC nomenclature.

Identifier	Value	Source
IUPAC Name	3-[(4-Methylphenyl)sulfonyl]propanenitrile
CAS Number	10154-80-0	[1]
Molecular Formula	C₁₀H₁₁NO₂S	[1]
Molecular Weight	209.26 g/mol	[1]
Canonical SMILES	Cc1ccc(S(=O)(=O)CCC#N)cc1	[1]
Melting Point	93.5-94 °C
Boiling Point	428.0±45.0 °C (Predicted)
Density	1.203±0.06 g/cm³ (Predicted)

Synthesis of 3-[(4-Methylphenyl)sulfonyl]propanenitrile: A Validated Protocol

The synthesis of 3-[(4-methylphenyl)sulfonyl]propanenitrile is most efficiently achieved via a Michael addition reaction. This approach is favored for its high atom economy and typically straightforward reaction conditions. The following protocol describes the addition of sodium p-toluenesulfinate to acrylonitrile.

Causality of Experimental Choices

The selection of reactants and conditions is guided by fundamental chemical principles. Acrylonitrile serves as an excellent Michael acceptor due to the electron-withdrawing nature of the nitrile group, which polarizes the carbon-carbon double bond, making the β-carbon electrophilic. Sodium p-toluenesulfinate is a readily available, stable salt that provides the nucleophilic sulfinate anion. The choice of a protic solvent like ethanol or water facilitates the protonation of the intermediate enolate to yield the final product.

Experimental Protocol: Michael Addition

Materials:

• Sodium p-toluenesulfinate

• Acrylonitrile

• Ethanol (or water)

• Glacial acetic acid (for workup)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

Procedure:

• Dissolution of Nucleophile: In a round-bottom flask equipped with a magnetic stirrer, dissolve sodium p-toluenesulfinate (1.0 eq) in ethanol.

• Addition of Michael Acceptor: To the stirred solution, add acrylonitrile (1.1 eq) dropwise at room temperature. An exothermic reaction may be observed.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. Neutralize the mixture with a few drops of glacial acetic acid.

• Isolation: Remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 3-[(4-methylphenyl)sulfonyl]propanenitrile as a white solid.

Caption: Synthetic workflow for 3-[(4-methylphenyl)sulfonyl]propanenitrile.

Structural Characterization

Accurate structural elucidation is paramount for confirming the identity and purity of a synthesized compound. This is achieved through a combination of spectroscopic techniques.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is expected to show distinct signals for the aromatic, ethyl, and methyl protons.

• Aromatic Protons: Two doublets in the aromatic region (δ 7.2-7.9 ppm), characteristic of a para-substituted benzene ring.

• Ethyl Protons: Two triplets corresponding to the two methylene groups (-CH₂-CH₂-CN). The methylene group adjacent to the sulfonyl group will be deshielded and appear further downfield compared to the methylene group adjacent to the nitrile.

• Methyl Protons: A singlet for the methyl group on the toluene ring (δ ~2.4 ppm).

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon skeleton.

• Aromatic Carbons: Four signals in the aromatic region (δ 120-150 ppm).

• Nitrile Carbon: A characteristic signal for the nitrile carbon (δ ~117 ppm).

• Ethyl Carbons: Two signals for the methylene carbons.

• Methyl Carbon: A signal for the methyl carbon of the toluene group (δ ~21 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will confirm the presence of the key functional groups.

• Nitrile (C≡N) Stretch: A sharp, medium-intensity absorption band around 2250 cm⁻¹.

• Sulfonyl (S=O) Stretch: Two strong absorption bands, corresponding to the asymmetric and symmetric stretching of the S=O bonds, typically in the regions of 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹, respectively.

• Aromatic C-H Stretch: Signals above 3000 cm⁻¹.

• Aliphatic C-H Stretch: Signals below 3000 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight and provide information about the fragmentation pattern.

• Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound (209.26 m/z).

• Fragmentation: Common fragmentation pathways may include the loss of the sulfonyl group, cleavage of the ethyl chain, and fragmentation of the toluene ring. A prominent fragment corresponding to the tolyl group (m/z 91) is expected.

Reactivity Profile

The chemical reactivity of 3-[(4-methylphenyl)sulfonyl]propanenitrile is dictated by its two primary functional groups: the sulfone and the nitrile.

Reactivity of the Sulfone Group

The sulfone group is a strong electron-withdrawing group, which acidifies the protons on the adjacent methylene carbon. This allows for the formation of a carbanion, which can then participate in various carbon-carbon bond-forming reactions.

Reactivity of the Nitrile Group

The nitrile group can undergo a variety of transformations, including:

• Hydrolysis: Conversion to a carboxylic acid or an amide under acidic or basic conditions.

• Reduction: Reduction to a primary amine using reducing agents like lithium aluminum hydride (LiAlH₄).

• Addition Reactions: Nucleophilic addition to the carbon-nitrogen triple bond.

Caption: Key reactivity pathways of 3-[(4-methylphenyl)sulfonyl]propanenitrile.

Applications in Drug Development

3-[(4-Methylphenyl)sulfonyl]propanenitrile and its derivatives are valuable intermediates in the synthesis of pharmacologically active molecules. The presence of both a nucleophilic center (activated methylene) and an electrophilic center (nitrile) allows for diverse synthetic transformations.

A notable application is in the synthesis of Tofacitinib , a Janus kinase (JAK) inhibitor used for the treatment of rheumatoid arthritis.[2] While not a direct precursor in the most common industrial routes, structurally related β-ketosulfones and cyano-containing building blocks are employed. The underlying principle involves the use of a cyanoacetic acid derivative to introduce the cyanomethyl group, which is a key structural motif in Tofacitinib. The sulfonyl group can act as a leaving group or an activating group in various synthetic strategies.

Conclusion

3-[(4-Methylphenyl)sulfonyl]propanenitrile is a molecule with a rich and versatile chemistry. Its straightforward synthesis and the dual reactivity of its functional groups make it a valuable building block for organic chemists. For drug development professionals, understanding the reactivity and synthetic potential of this and related structures can open new avenues for the design and synthesis of novel therapeutic agents. This guide has provided a foundational understanding of its properties, synthesis, and reactivity, aiming to empower researchers in their scientific endeavors.

References

• Propanenitrile, 3-[(4-methylphenyl)sulfonyl]-. Chemsrc. [Link]

• Michael Addition Reaction. Adichemistry. [Link]

• PROCESS FOR THE PREPARATION OF (3R,4R)-4-METHYL-3-(METHYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL-AMINO)-ß-OXO-1-PIPERIDINEPROPANENITRILE AND ITS SALTS.

Sources

• 1. CAS#:10154-80-0 | Propanenitrile,3-[(4-methylphenyl)sulfonyl] | Chemsrc [chemsrc.com]
• 2. CN110343111A - Preparation method of tofacitinib citrate - Google Patents [patents.google.com]

1H NMR Spectrum of 3-(Toluene-4-sulfonyl)-propionitrile: A Technical Guide

This guide details the 1H NMR spectral analysis of 3-(Toluene-4-sulfonyl)-propionitrile , a critical sulfone intermediate used in medicinal chemistry and polymer science. It synthesizes theoretical chemical shift principles with practical experimental protocols to provide a self-validating framework for researchers.

Executive Summary

3-(Toluene-4-sulfonyl)-propionitrile (also known as 3-tosylpropionitrile) is a bifunctional building block containing a sulfonyl group and a nitrile moiety. Its 1H NMR spectrum is characterized by a distinct AA'BB' aromatic system , a singlet methyl resonance, and two triplet methylene signals resulting from the ethylene linker. This guide provides the specific chemical shifts, coupling constants, and mechanistic reasoning required to validate the compound's identity and purity.

Experimental Protocol & Sample Preparation

To ensure high-resolution spectral data, follow this field-proven protocol. The choice of solvent significantly impacts the chemical shifts of the methylene protons due to polarity-induced shielding effects.

Standard Operating Procedure (SOP)

• Solvent Selection: Chloroform-d (CDCl₃) is the standard solvent. It minimizes exchangeable proton interference and provides a clear baseline.

  • Alternative: DMSO-d₆ may be used if solubility is an issue, but expect a slight downfield shift (~0.1–0.2 ppm) for the methylene protons due to solvent viscosity and polarity.

• Concentration: Dissolve 10–15 mg of the sample in 0.6 mL of solvent.

  • Note: Higher concentrations (>30 mg) may cause line broadening due to viscosity, obscuring the fine splitting of the ethylene triplets.

• Reference: Calibrate the spectrum to the residual CHCl₃ peak at 7.26 ppm (or TMS at 0.00 ppm).

Spectral Analysis: The Core Data

The molecule consists of three distinct spin systems: the para-substituted aromatic ring, the isolated methyl group, and the ethylene linker (-CH₂-CH₂-).

Representative Chemical Shift Data (400 MHz, CDCl₃)

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant ( , Hz)	Structural Fragment
A	7.82	Doublet (d)	2H	8.2 Hz	Ar-H (ortho to -SO₂)
B	7.41	Doublet (d)	2H	8.2 Hz	Ar-H (meta to -SO₂)
C	3.45	Triplet (t)	2H	7.6 Hz	-SO₂-CH ₂-
D	2.78	Triplet (t)	2H	7.6 Hz	-CH ₂-CN
E	2.48	Singlet (s)	3H	-	Ar-CH ₃

Structural Visualization & Assignment

The following diagram maps the specific protons to their spectral signals.

Figure 1: Structural decomposition of 3-(Toluene-4-sulfonyl)-propionitrile correlating structural motifs to NMR regions.

Mechanistic Insight: Causality of Shifts

Understanding why the peaks appear at these specific frequencies allows for rapid troubleshooting of impurities or derivatives.

The Sulfonyl Deshielding Effect (-SO₂-)

The sulfonyl group is a powerful electron-withdrawing group (EWG). It strongly deshields the adjacent protons.

• Effect: The methylene protons alpha to the sulfone (Signal C ) appear significantly downfield at 3.45 ppm .

• Comparison: In standard alkyl chains, a methylene group appears at ~1.3 ppm.[1] The +2.1 ppm shift is directly attributable to the inductive effect and magnetic anisotropy of the S=O bonds.

The Nitrile Effect (-CN)

The nitrile group is also electron-withdrawing but less potent than the sulfone in this context.

• Effect: The methylene protons alpha to the nitrile (Signal D ) appear at 2.78 ppm .

• Diagnostic: The separation between the two triplets (Δδ ≈ 0.67 ppm) is a key purity indicator. If these triplets overlap or collapse into a multiplet, check for solvent contamination (e.g., DMSO/water mixtures).

The Aromatic AA'BB' Pattern

The p-tolyl ring possesses a plane of symmetry.

• Ortho Protons (A): Closer to the electron-withdrawing sulfonyl group, these are deshielded to 7.82 ppm .

• Meta Protons (B): Closer to the electron-donating methyl group, these are shielded relative to the ortho protons, appearing at 7.41 ppm .

• Coupling: The 8.2 Hz coupling constant is characteristic of ortho-coupling in benzene rings.

Synthesis & Impurity Profiling

This compound is typically synthesized via the Michael Addition of p-toluenesulfinic acid (or its sodium salt) to acrylonitrile. Understanding this pathway helps identify common impurities.[2]

Synthesis Workflow

Figure 2: Synthesis pathway via Michael Addition.

Common Impurity Signals

If the spectrum shows extra peaks, check for these specific contaminants:

Impurity	Diagnostic Signal	Location (ppm)	Cause
p-Toluenesulfinic Acid	Ar-CH₃ Singlet	~2.40 ppm (shifted)	Incomplete reaction
Acrylonitrile	Vinyl Multiplets	5.6 – 6.2 ppm	Excess reagent not removed
Acetic Acid	Methyl Singlet	2.10 ppm	Residual solvent from workup
Water	Broad Singlet	~1.56 ppm (in CDCl₃)	Wet solvent/hygroscopic sample

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[2] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry.

• ChemicalBook. (n.d.). Propionitrile 1H NMR Spectrum & Data.

• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds (SDBS). (General reference for sulfone/nitrile shift prediction).

Sources

• 1. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Infrared Spectrum of 3-(Toluene-4-sulfonyl)-propionitrile

Foreword: The Vibrational Signature of a Multifunctional Molecule

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques available to the contemporary researcher, Infrared (IR) spectroscopy remains a cornerstone for its ability to provide a rapid, non-destructive, and highly informative "molecular fingerprint." This guide offers a detailed exploration of the infrared spectrum of 3-(Toluene-4-sulfonyl)-propionitrile, a molecule that, by its very design, presents a rich tapestry of vibrational modes. Our journey will not be a mere cataloging of absorption bands; instead, we will delve into the underlying principles that govern these vibrations, providing a robust framework for interpretation, troubleshooting, and the confident structural verification of this and similar compounds. This document is crafted for the discerning scientist who seeks not just to acquire a spectrum, but to fundamentally understand it.

Molecular Architecture and its Spectroscopic Implications

To interpret the infrared spectrum of 3-(Toluene-4-sulfonyl)-propionitrile, a foundational understanding of its molecular structure is essential. The molecule is comprised of several key functional groups, each with its own characteristic vibrational frequencies.

• p-Toluenesulfonyl Group: This dominant moiety consists of a p-substituted benzene ring attached to a sulfonyl group (-SO₂-). The aromatic ring provides a rigid scaffold and characteristic absorption patterns, while the sulfonyl group is a strong dipole, leading to intense IR absorptions.

• Propionitrile Moiety: A three-carbon aliphatic chain is terminated by a nitrile group (-C≡N). The triple bond of the nitrile group gives rise to a very distinct and diagnostically useful absorption band.

• Aliphatic Linker: The ethyl bridge (-CH₂-CH₂-) connecting the sulfonyl and nitrile groups will exhibit characteristic alkane-like vibrations.

The interplay of these functional groups, both in their individual vibrational modes and potential electronic interactions, dictates the overall appearance of the IR spectrum.

Caption: Chemical structure of 3-(Toluene-4-sulfonyl)-propionitrile.

A Guided Tour Through the Expected Infrared Spectrum

The infrared spectrum of 3-(Toluene-4-sulfonyl)-propionitrile can be logically dissected into several key regions, each corresponding to the vibrational modes of its constituent functional groups.

The High-Frequency Region (>2500 cm⁻¹): C-H and C≡N Vibrations

This region is dominated by stretching vibrations of bonds involving hydrogen and the characteristic nitrile triple bond.

• Aromatic C-H Stretching: Expect to observe one or more weak to medium intensity bands just above 3000 cm⁻¹, typically in the range of 3100-3000 cm⁻¹ .[1][2] These absorptions are a hallmark of C-H bonds on an aromatic ring.

• Aliphatic C-H Stretching: The -CH₂- groups of the propionitrile chain will give rise to multiple bands just below 3000 cm⁻¹. Specifically, look for asymmetric and symmetric stretching vibrations in the 2960-2850 cm⁻¹ region.[3]

• Nitrile (C≡N) Stretching: This is one of the most diagnostic peaks in the spectrum. A sharp, strong absorption band is anticipated in the 2260-2240 cm⁻¹ range for a saturated nitrile.[4][5][6] The intensity of this band is due to the large change in dipole moment during the stretching vibration of the polar C≡N bond.[6]

The Double-Bond Region (2000-1500 cm⁻¹): Aromatic Ring Vibrations

This region provides key information about the aromatic system.

• Aromatic C=C Stretching: The benzene ring will exhibit a series of characteristic absorptions due to the stretching of its carbon-carbon double bonds. Expect to see two to four bands of variable intensity in the 1600-1450 cm⁻¹ region.[1][2][7] Two of the most prominent bands are often found near 1600 cm⁻¹ and 1500 cm⁻¹ .[2][7]

The Fingerprint Region (<1500 cm⁻¹): A Wealth of Structural Information

This region is often complex, containing a multitude of bending and stretching vibrations that are unique to the molecule as a whole.

• Sulfonyl (S=O) Stretching: The sulfonyl group is a powerful infrared absorber. It will display two very strong and characteristic bands corresponding to asymmetric and symmetric stretching vibrations.

  • Asymmetric S=O Stretch: A strong band is expected in the 1350-1300 cm⁻¹ range.

  • Symmetric S=O Stretch: Another strong band will appear in the 1160-1120 cm⁻¹ range. The presence of these two intense absorptions is a clear indicator of the sulfonyl group.[8]

• C-H Bending Vibrations:

  • Aliphatic C-H Bending: The scissoring and rocking vibrations of the -CH₂- groups will appear in the 1470-1430 cm⁻¹ and 1370-1350 cm⁻¹ regions, respectively.

  • Aromatic C-H Out-of-Plane Bending: The substitution pattern on the benzene ring can be inferred from the strong absorptions in the 900-675 cm⁻¹ range.[1] For a p-disubstituted ring, a strong band is expected between 810-840 cm⁻¹ .[2]

• C-S Stretching: A weaker absorption corresponding to the C-S bond stretch may be observed in the 800-600 cm⁻¹ region.

Functional Group	Vibrational Mode	**Expected Wavenumber (cm⁻¹) **	Intensity
Aromatic C-H	Stretching	3100-3000	Weak to Medium
Aliphatic C-H	Stretching	2960-2850	Medium
Nitrile (C≡N)	Stretching	2260-2240	Strong, Sharp
Aromatic C=C	Stretching	1600-1450	Medium to Weak
Sulfonyl (S=O)	Asymmetric Stretching	1350-1300	Strong
Sulfonyl (S=O)	Symmetric Stretching	1160-1120	Strong
Aliphatic C-H	Bending	1470-1350	Medium
Aromatic C-H	Out-of-Plane Bending	840-810	Strong

Experimental Protocol: Acquiring a High-Fidelity Spectrum

The following protocol outlines a standard procedure for obtaining the infrared spectrum of 3-(Toluene-4-sulfonyl)-propionitrile using a modern Fourier Transform Infrared (FTIR) spectrometer, which is the industry standard for such analyses.

Sample Preparation: The Foundation of a Quality Spectrum

Given that 3-(Toluene-4-sulfonyl)-propionitrile is a solid at room temperature (melting point 93.5-94 °C), several sample preparation techniques are viable.[9] The choice of method will depend on the available equipment and the specific requirements of the analysis.

• Attenuated Total Reflectance (ATR): This is the preferred method for its simplicity and minimal sample preparation.

  • Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

  • Record a background spectrum of the empty ATR accessory. This is a critical step to account for atmospheric water and carbon dioxide, as well as any intrinsic absorbance of the ATR crystal.

  • Place a small amount of the solid sample onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Apply pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum. A typical acquisition would involve co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

  • Clean the ATR crystal thoroughly after the measurement.

• Potassium Bromide (KBr) Pellet: This traditional method can yield high-quality spectra but requires more sample preparation.

  • Grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry, spectroscopic grade KBr using an agate mortar and pestle. The mixture should be a fine, homogenous powder.

  • Transfer the powder to a pellet press and apply several tons of pressure to form a translucent pellet.

  • Place the pellet in the sample holder of the spectrometer and acquire the spectrum.

Data Acquisition and Processing

• Instrument Purge: For optimal results, ensure the spectrometer's sample compartment is purged with dry air or nitrogen to minimize atmospheric interference.

• Spectral Range: Collect the spectrum over the mid-infrared range, typically 4000-400 cm⁻¹ .

• Data Processing: The acquired spectrum should be baseline corrected and, if necessary, smoothed to reduce noise.

Caption: A streamlined workflow for acquiring the IR spectrum of a solid sample.

Data Validation and Interpretation: A Self-Validating System

The trustworthiness of the spectral interpretation lies in the congruence of the observed data with established chemical principles.

• Internal Consistency Check: The presence of all expected key functional group absorptions is the first-pass validation. For 3-(Toluene-4-sulfonyl)-propionitrile, the simultaneous observation of a strong, sharp peak around 2250 cm⁻¹ (nitrile), two very strong peaks in the 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹ regions (sulfonyl), and characteristic aromatic absorptions would provide high confidence in the compound's identity.

• Comparison with Reference Spectra: While a direct match for this specific molecule may not be readily available in all databases, comparing the spectrum to that of simpler, related molecules can be highly informative. For instance, comparing the aromatic region to the spectrum of toluene and the sulfonyl region to a simple alkyl sulfone can help to confirm the assignments.

• Absence of Impurity Peaks: A high-purity sample should not exhibit unexpected strong absorptions, such as a broad band in the 3500-3200 cm⁻¹ region (indicative of O-H from water or an alcohol) or a strong band around 1700 cm⁻¹ (carbonyl).

Conclusion: A Powerful Tool for Chemical Characterization

The infrared spectrum of 3-(Toluene-4-sulfonyl)-propionitrile is a rich source of structural information. A systematic approach to its interpretation, grounded in a solid understanding of group frequencies and vibrational modes, allows for the unambiguous identification of its key functional groups. This guide has provided a comprehensive framework for predicting, acquiring, and interpreting the IR spectrum of this molecule, empowering researchers to confidently utilize this powerful analytical technique in their drug development and chemical research endeavors.

References

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• ACD/Labs. IR, NMR and MS of a Sulfonyl Chloride compound. (2008-07-30). Available at: [Link]

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• ACS Publications. The Infrared Spectra of Aromatic Compounds. II. Evidence Concerning the Interaction of π-Electrons and σ-Bond Orbitals in C-H Out-of-plane Bending Vibrations. Available at: [Link]

• Chemsrc. Propanenitrile,3-[(4-methylphenyl)sulfonyl]. Available at: [Link]

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Protocols & Analytical Methods

Synthesis of 3-(Toluene-4-sulfonyl)-propionitrile: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of 3-(Toluene-4-sulfonyl)-propionitrile, a valuable building block in organic synthesis. The primary synthetic route detailed herein is the cyanoethylation of sodium p-toluenesulfinate via a Michael addition reaction with acrylonitrile. This application note offers an in-depth exploration of the reaction mechanism, a meticulously detailed experimental protocol, safety precautions, and methods for purification and characterization of the final product. The information is curated to ensure scientific integrity, reproducibility, and a thorough understanding of the underlying chemical principles for researchers in both academic and industrial settings.

Introduction

3-(Toluene-4-sulfonyl)-propionitrile is a bifunctional molecule incorporating both a sulfone and a nitrile group. The electron-withdrawing nature of the tosyl group makes the adjacent methylene protons acidic, while the nitrile moiety can be hydrolyzed, reduced, or converted to other functional groups. This unique combination of functionalities makes it a versatile intermediate in the synthesis of a variety of heterocyclic compounds and other complex organic molecules with potential applications in medicinal chemistry and materials science.

The most common and efficient method for the preparation of 3-(Toluene-4-sulfonyl)-propionitrile is the base-catalyzed Michael addition of a p-toluenesulfinate salt to acrylonitrile. This reaction, a classic example of conjugate addition, is generally high-yielding and proceeds under relatively mild conditions.

Reaction Mechanism and Rationale

The synthesis of 3-(Toluene-4-sulfonyl)-propionitrile is achieved through a base-catalyzed Michael addition, also known as a conjugate addition reaction.[1] This reaction involves the addition of a nucleophile, in this case, the p-toluenesulfinate anion, to an α,β-unsaturated carbonyl compound, acrylonitrile.

Step 1: Formation of the Nucleophile

The reaction is initiated by the deprotonation of a suitable protic solvent by a base, or more directly, by the use of a pre-formed sulfinate salt like sodium p-toluenesulfinate. The p-toluenesulfinate anion is a soft nucleophile, making it an excellent candidate for conjugate addition to the soft electrophilic β-carbon of acrylonitrile.

Step 2: Nucleophilic Attack

The p-toluenesulfinate anion attacks the electron-deficient β-carbon of the acrylonitrile molecule. The electron-withdrawing nitrile group polarizes the carbon-carbon double bond, rendering the β-carbon susceptible to nucleophilic attack. This step results in the formation of a resonance-stabilized carbanion intermediate.

Step 3: Protonation

The carbanion intermediate is then protonated by a proton source in the reaction mixture, which is typically the solvent (e.g., water or an alcohol), to yield the final product, 3-(Toluene-4-sulfonyl)-propionitrile.

The use of a base catalyst is crucial for reactions starting from p-toluenesulfinic acid to generate the sulfinate anion in situ. When using the sodium salt of the acid, a catalyst may not be strictly necessary, though the reaction is often performed in the presence of a base to ensure the sulfinate remains deprotonated.

Reaction Workflow Diagram

Caption: Overall workflow for the synthesis of 3-(Toluene-4-sulfonyl)-propionitrile.

Experimental Protocol

This protocol is divided into two main parts: the preparation of the starting material, sodium p-toluenesulfinate, and the subsequent synthesis of the target compound, 3-(Toluene-4-sulfonyl)-propionitrile.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Formula	Molar Mass ( g/mol )	Key Hazards
p-Toluenesulfonyl chloride	98-59-9	C₇H₇ClO₂S	190.65	Corrosive, causes severe skin burns and eye damage.[2]
Zinc Dust	7440-66-6	Zn	65.38	Flammable solid, hazardous to the aquatic environment.
Sodium Hydroxide	1310-73-2	NaOH	40.00	Corrosive, causes severe skin burns and eye damage.
Sodium Carbonate	497-19-8	Na₂CO₃	105.99	Causes serious eye irritation.
Acrylonitrile	107-13-1	C₃H₃N	53.06	Highly flammable, toxic, and carcinogenic.[3]
Ethanol	64-17-5	C₂H₅OH	46.07	Highly flammable liquid and vapor.
Diethyl Ether	60-29-7	C₄H₁₀O	74.12	Extremely flammable, may form explosive peroxides.
Hydrochloric Acid	7647-01-0	HCl	36.46	Corrosive, causes severe skin burns and eye damage.

Part A: Preparation of Sodium p-Toluenesulfinate

This procedure is adapted from a well-established method.[4]

Procedure:

• In a large beaker or crock equipped with a mechanical stirrer, add 3 liters of water and heat to 70°C.

• Turn off the heat and add 400 g of zinc dust to the hot water with stirring.

• Slowly add 500 g of p-toluenesulfonyl chloride in small portions over approximately 10 minutes. The temperature will rise to about 80°C.

• Continue stirring for an additional 10 minutes after the addition is complete.

• Heat the mixture to 90°C using a steam bath.

• Carefully add 250 mL of 12 M sodium hydroxide solution, followed by the portion-wise addition of sodium carbonate until the solution is strongly alkaline.

• Filter the hot mixture by suction filtration to remove the zinc salts.

• Transfer the filtrate to a large evaporating dish and concentrate the volume to approximately 1 liter by heating.

• Allow the solution to cool to room temperature, which will induce the crystallization of sodium p-toluenesulfinate dihydrate as large, transparent crystals.

• Collect the crystals by suction filtration and air-dry them.

Part B: Synthesis of 3-(Toluene-4-sulfonyl)-propionitrile

Procedure:

• In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 21.4 g (0.1 mol) of sodium p-toluenesulfinate dihydrate in 150 mL of ethanol.

• To this solution, add 7.9 mL (0.12 mol) of acrylonitrile.

• Add a catalytic amount of a suitable base, such as 1 mL of a 40% aqueous solution of benzyltrimethylammonium hydroxide (Triton B).

• Heat the reaction mixture to reflux and maintain it for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in 100 mL of dichloromethane and wash with 2 x 50 mL of water, followed by 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo to yield the crude product.

Purification

The crude 3-(Toluene-4-sulfonyl)-propionitrile can be purified by recrystallization from a suitable solvent system, such as ethanol/water or isopropanol.

• Dissolve the crude product in a minimal amount of hot ethanol.

• Slowly add water dropwise until the solution becomes turbid.

• Heat the solution again until it becomes clear and then allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Collect the purified crystals by suction filtration and wash with a small amount of cold ethanol.

• Dry the crystals under vacuum to obtain pure 3-(Toluene-4-sulfonyl)-propionitrile.

Characterization

The identity and purity of the synthesized 3-(Toluene-4-sulfonyl)-propionitrile should be confirmed by standard analytical techniques.

• Melting Point: The melting point of the purified product should be determined and compared to the literature value.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the sulfone group (around 1300-1350 cm⁻¹ and 1120-1160 cm⁻¹) and the nitrile group (around 2240-2260 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum should exhibit signals corresponding to the aromatic protons of the tosyl group, the methyl protons of the tosyl group, and the two methylene groups of the propionitrile chain.

  • ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the aromatic ring, the methyl group, the methylene carbons, the nitrile carbon, and the carbons of the sulfone group.

• Mass Spectrometry (MS): The mass spectrum will confirm the molecular weight of the compound.

Safety and Handling

• p-Toluenesulfonyl chloride is corrosive and a lachrymator. It should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[2][5]

• Acrylonitrile is highly flammable, toxic, and a suspected carcinogen.[3] All manipulations involving acrylonitrile must be performed in a well-ventilated fume hood. Use appropriate gloves and respiratory protection.

• Sodium hydroxide is a strong base and is corrosive. Avoid contact with skin and eyes.

• Organic solvents such as ethanol and diethyl ether are flammable. Ensure there are no ignition sources nearby when in use.

Always consult the Safety Data Sheet (SDS) for each chemical before use and follow all institutional safety guidelines.

Conclusion

The synthesis of 3-(Toluene-4-sulfonyl)-propionitrile via the Michael addition of sodium p-toluenesulfinate to acrylonitrile is a reliable and efficient method. This protocol, along with the provided mechanistic insights and safety information, serves as a comprehensive guide for researchers. Careful execution of the experimental procedure and adherence to safety precautions are paramount for the successful and safe synthesis of this versatile chemical intermediate.

References

• Organic Syntheses Procedure for the preparation of p-Tolylsulfonylmethylnitrosamide from p-Toluenesulfonyl chloride. This procedure provides a reference for handling p-toluenesulfonyl chloride and related reactions. Available at: [Link]

• Organic Syntheses Procedure for the preparation of Sodium p-Toluenesulfinate. This is a reliable, peer-reviewed procedure for the synthesis of the key starting material. Available at: [Link]

• Google Patents. US20160122354A1 - Process for the preparation of (3R,4R)-4-methyl-3-(methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl-amino)-ß-oxo-1-piperidinepropanenitrile and its salts. This patent describes related synthetic procedures.
• Google Patents. A synthetic method of p-toluenesulfonyl semicarbazide foaming agent. This patent provides context for the industrial use of related compounds.

• Organic Syntheses Procedure for the preparation of Methyl p-tolyl sulfone. This procedure details the handling of sulfinate salts in alkylation reactions. Available at: [Link]

• Prasitwatcharakorn, W., Rujirasereesakul, C., & Luanphaisarnnont, T. (2015). Synthesis of 4-Aryl-1,2-naphthoquinones via a conjugate addition-oxidation reaction catalyzed by p-toluenesulfonic acid. This article discusses conjugate addition reactions, providing a mechanistic background. Available at: [Link]

• Google Patents. US9815781B1 - Process for preparing 3-(methylsulfonyl)propionitrile. This patent describes the synthesis of a related sulfonyl propionitrile.

• Wikipedia contributors. (2023, December 19). Michael reaction. In Wikipedia, The Free Encyclopedia. Retrieved 20:30, February 7, 2024, from [Link]

• Taylor & Francis Online. Cyanoethylation – Knowledge and References. A review of cyanoethylation reactions. Available at: [Link]

• Google Patents. EP0550762A1 - Process for producing nitrile. This patent describes general processes for nitrile synthesis.

• The Hive Methods Discourse. preparation of sodium p-toluenesulfonate. An illustrative, non-peer-reviewed procedure. Available at: [Link]

• Organic Syntheses Procedure for the preparation of p-Tolylsulfonyldiazomethane. Provides further context on reactions involving tosyl-containing compounds. Available at: [Link]

• Wikipedia contributors. (2024, January 29). Acrylonitrile. In Wikipedia, The Free Encyclopedia. Retrieved 20:31, February 7, 2024, from [Link]

• ResearchGate. Synthesis and IR, NMR, characterization of new p-(N,N-diphenylamino) chalcones. Provides examples of characterization techniques for similar compounds. Available at: [Link]

• ResearchGate. Characterization of Commercial PLGAs by NMR Spectroscopy. Offers insights into NMR characterization of organic molecules. Available at: [Link]

• ResearchGate. Synthesis and characterization of polysulfanilamide and its copolymers: Bioactivity and drug release. Provides examples of polymer synthesis involving acrylonitrile. Available at: [Link]

• ResearchGate. Characterization of commercial PLGAs by NMR spectroscopy. Further reading on NMR characterization. Available at: [Link]

• Quick Company. A Process For The Synthesis Of 4 Methyl Sulfonyl Toluene. Patent information on a related compound. Available at: [Link]

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Application Notes and Protocols for the Synthesis of 3-(Toluene-4-sulfonyl)-propionitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide to the synthesis of 3-(toluene-4-sulfonyl)-propionitrile, a valuable building block in organic synthesis, starting from the readily available p-toluenesulfonyl chloride. The described methodology follows a robust two-step synthetic sequence: the reduction of p-toluenesulfonyl chloride to its corresponding sulfinate salt, followed by a conjugate addition to acrylonitrile. This application note delves into the mechanistic underpinnings of each synthetic step, providing a detailed, field-proven protocol for execution. Furthermore, it outlines the necessary safety precautions, analytical characterization of the final product, and includes visual aids to facilitate a thorough understanding of the entire workflow.

Introduction

3-(Toluene-4-sulfonyl)-propionitrile and related β-sulfonyl nitriles are of significant interest in medicinal chemistry and materials science. The electron-withdrawing nature of both the sulfonyl and nitrile groups activates the intervening methylene protons, making these compounds versatile intermediates for the introduction of various functionalities. Their utility in the synthesis of more complex molecules, including heterocyclic compounds and pharmacologically active agents, underscores the importance of reliable and well-understood synthetic routes.

The synthesis presented herein offers a practical and efficient approach for the preparation of 3-(toluene-4-sulfonyl)-propionitrile, leveraging common laboratory reagents and techniques. By providing a detailed explanation of the "why" behind each step, this guide aims to empower researchers to not only replicate the procedure but also to adapt and troubleshoot as needed.

Overall Synthetic Scheme

The synthesis is accomplished in two sequential steps, starting from p-toluenesulfonyl chloride. The first step involves the reduction of the sulfonyl chloride to sodium p-toluenesulfinate. The second step is the Michael addition of the in situ generated or isolated sodium p-toluenesulfinate to acrylonitrile to yield the desired product.

Caption: Overall two-step synthesis of 3-(Toluene-4-sulfonyl)-propionitrile.

Part 1: Preparation of Sodium p-Toluenesulfinate

The reduction of p-toluenesulfonyl chloride to sodium p-toluenesulfinate is a critical first step. While several reducing agents can be employed, the use of zinc dust in an aqueous medium is a classic, reliable, and scalable method.[1] Alternatively, sodium sulfite can be used as the reductant.[2]

Mechanism Insight: Zinc metal acts as a two-electron reducing agent. The reaction likely proceeds on the surface of the zinc, where the sulfonyl chloride is reduced to the sulfinate anion. The accompanying sodium hydroxide and sodium carbonate serve to maintain a basic pH, ensuring the product exists as the sodium salt and neutralizing any hydrochloric acid formed.

Experimental Protocol: Reduction with Zinc Dust

Materials and Equipment:

• p-Toluenesulfonyl chloride (TsCl)

• Zinc dust

• Sodium hydroxide (NaOH)

• Sodium carbonate (Na₂CO₃)

• Large beaker or crock

• Mechanical stirrer

• Steam source or heating mantle

• Large Büchner funnel and filter flask

Procedure:

• To a 12 L crock equipped with a robust mechanical stirrer, add 3 L of water.

• Heat the water to 70°C using a direct steam line or a heating mantle.

• Turn off the heat and add 400 g of zinc dust to the hot water with stirring.

• Carefully add 500 g of p-toluenesulfonyl chloride in small portions over approximately 10 minutes. An exothermic reaction will occur, and the temperature will rise to about 80°C.[1]

• Continue stirring for an additional 10 minutes after the addition is complete.

• Gently reheat the mixture to 90°C with steam or a heating mantle. Be cautious to avoid bumping.

• Turn off the heat and add 250 mL of 12 N sodium hydroxide solution.

• Gradually add 50 g portions of finely powdered sodium carbonate until the mixture is alkaline to litmus paper.

• Filter the hot solution by suction through a large Büchner funnel to remove unreacted zinc and zinc salts.

• Transfer the filtrate to a large evaporating dish and concentrate the volume to approximately 1 L, or until salt crystals begin to form on the surface.

• Allow the solution to cool to room temperature, and then cool further in an ice bath to maximize crystallization.

• Collect the crystalline sodium p-toluenesulfinate dihydrate by suction filtration and air dry.

Data Summary Table:

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles
p-Toluenesulfonyl Chloride	190.65	500	2.62
Zinc Dust	65.38	400	6.12
Expected Product	Sodium p-Toluenesulfinate Dihydrate	214.22	-

Parameter	Value
Reaction Temperature	70-90°C
Reaction Time	~30 minutes
Expected Yield	60-70%

Part 2: Michael Addition to Acrylonitrile

The second stage of the synthesis involves the nucleophilic addition of the p-toluenesulfinate anion to the electron-deficient β-carbon of acrylonitrile. This is a classic Michael addition reaction.

Mechanism Insight: The sulfinate anion, being a soft nucleophile, readily attacks the β-position of the α,β-unsaturated nitrile. The resulting enolate intermediate is then protonated during the workup to afford the final product. The choice of solvent is crucial; a protic solvent like ethanol or water can facilitate the reaction and the subsequent protonation.

Experimental Protocol: Synthesis of 3-(Toluene-4-sulfonyl)-propionitrile

Materials and Equipment:

• Sodium p-toluenesulfinate (prepared in Part 1 or purchased)

• Acrylonitrile

• Ethanol or an ethanol/water mixture

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Ice bath

• Büchner funnel and filter flask

Procedure:

• In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 21.4 g (0.1 mol) of sodium p-toluenesulfinate dihydrate in 200 mL of 95% ethanol. Gentle warming may be required to fully dissolve the salt.

• To the stirred solution, add 6.4 mL (5.1 g, 0.096 mol) of acrylonitrile.

• Heat the reaction mixture to a gentle reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature. The product may begin to crystallize out of the solution.

• Cool the mixture in an ice bath for at least 1 hour to ensure complete precipitation.

• Collect the white crystalline product by suction filtration.

• Wash the filter cake with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum to a constant weight.

Data Summary Table:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Sodium p-Toluenesulfinate Dihydrate	214.22	21.4 g	0.1
Acrylonitrile	53.06	6.4 mL (5.1 g)	0.096
Expected Product	3-(Toluene-4-sulfonyl)-propionitrile	209.27	-

Parameter	Value
Reaction Temperature	Reflux (~78°C)
Reaction Time	4-6 hours
Expected Yield	80-90%

Purification and Characterization

The crude 3-(toluene-4-sulfonyl)-propionitrile obtained is often of high purity. However, if necessary, it can be further purified by recrystallization from ethanol or isopropanol.

Characterization:

• Melting Point: The melting point of 3-(toluene-4-sulfonyl)-propionitrile is reported to be in the range of 93.5-94°C.[3] A sharp melting point in this range is a good indicator of purity.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides a clear diagnostic of the product's structure. The expected signals are:

  • A singlet for the methyl protons of the toluene group (~2.4 ppm).

  • Two triplets for the two methylene groups of the propionitrile chain (in the range of 2.8-3.5 ppm).

  • Two doublets for the aromatic protons of the p-substituted benzene ring (~7.4 and ~7.8 ppm).

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will further confirm the structure with signals corresponding to:

  • The methyl carbon (~21 ppm).

  • The two methylene carbons of the propionitrile chain.

  • The nitrile carbon (~117 ppm).

  • The four distinct aromatic carbons.

Safety Precautions

• p-Toluenesulfonyl chloride: Corrosive and a lachrymator. Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Zinc dust: Flammable solid. Avoid creating dust clouds and keep away from ignition sources.

• Sodium hydroxide: Corrosive. Causes severe skin burns and eye damage. Handle with extreme care.

• Acrylonitrile: Highly flammable, toxic, and a known carcinogen.[4][5][6][7] All manipulations must be performed in a well-ventilated fume hood. Wear appropriate gloves (butyl rubber is recommended) and eye protection.[8] Have a cyanide antidote kit available when working with significant quantities.

• General: Perform all reactions in a well-ventilated fume hood. Always wear appropriate PPE.

Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis and analysis.

Conclusion

The two-step synthesis of 3-(toluene-4-sulfonyl)-propionitrile from p-toluenesulfonyl chloride is a reliable and scalable method for accessing this versatile synthetic intermediate. By understanding the underlying chemical principles and adhering to the detailed protocols and safety guidelines presented, researchers can confidently prepare this compound in good yield and high purity. The provided characterization data serves as a benchmark for verifying the identity and quality of the final product.

References

• Whitmore, F. C.; Hamilton, F. H. Sodium p-Toluenesulfinate. Org. Synth.1922 , 2, 59. DOI: 10.15227/orgsyn.002.0059. [Link]

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• CDC. Acrylonitrile | Medical Management Guidelines. [Link]

• Dandia, A.; Singh, R.; Khaturia, S.; Merienne, C.; Morgant, G.; Loupy, A. A one-pot solvent-free microwave-assisted aza-Michael addition reaction of acrylonitrile. J. Indian Chem. Soc.2022 , 99 (3), 100323. [Link]

• Pawar, S. S.; Shinde, S. V.; Gupta, V. D.; Wakharkar, R. D. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Adv., 2021 , 11, 4810-4845. [Link]

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• 8. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for the Synthesis of 3-(Toluene-4-sulfonyl)-propionitrile

Introduction: The Significance of β-Sulfonyl Nitriles

3-(Toluene-4-sulfonyl)-propionitrile is a valuable bifunctional molecule characterized by the presence of both a sulfonyl group and a nitrile moiety. This unique structural arrangement makes it a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents and specialty chemicals. The electron-withdrawing nature of the tosyl group and the reactivity of the nitrile functionality allow for a diverse range of chemical transformations. Its synthesis via the sulfa-Michael addition represents a classic and efficient method for the formation of a carbon-sulfur bond, a key structural motif in many biologically active compounds.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the mechanism, and a detailed protocol for the synthesis, purification, and characterization of 3-(Toluene-4-sulfonyl)-propionitrile.

Mechanistic Insights: The Sulfa-Michael Addition

The formation of 3-(Toluene-4-sulfonyl)-propionitrile proceeds through a sulfa-Michael addition , which is a specific type of conjugate addition reaction. In this reaction, a sulfur-based nucleophile, the p-toluenesulfinate anion, attacks the electrophilic β-carbon of an α,β-unsaturated nitrile, acrylonitrile.

The reaction is typically catalyzed by a base, which, in this context, does not deprotonate a carbon acid to form a carbanion as in a traditional Michael addition. Instead, the p-toluenesulfinic acid, being acidic, reacts with the base to form the highly nucleophilic p-toluenesulfinate anion.

The key mechanistic steps are as follows:

• Formation of the Nucleophile: p-Toluenesulfinic acid reacts with a base (e.g., a hydroxide or an amine) to form the p-toluenesulfinate anion. This anion is a soft nucleophile, which preferentially attacks the β-carbon of the Michael acceptor.

• Nucleophilic Attack: The p-toluenesulfinate anion attacks the electron-deficient β-carbon of acrylonitrile. The electron-withdrawing nitrile group polarizes the carbon-carbon double bond, making the β-carbon susceptible to nucleophilic attack. This attack results in the formation of a resonance-stabilized enolate intermediate.

• Protonation: The enolate intermediate is then protonated by a proton source in the reaction mixture, which is typically the conjugate acid of the base catalyst or the solvent, to yield the final product, 3-(Toluene-4-sulfonyl)-propionitrile.

dot digraph "Sulfa-Michael Addition Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.6, label="Mechanism of 3-(Toluene-4-sulfonyl)-propionitrile Formation", labelloc=t, fontsize=14]; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

} Caption: The base-catalyzed sulfa-Michael addition mechanism.

Experimental Protocol

This protocol details a reliable method for the synthesis of 3-(Toluene-4-sulfonyl)-propionitrile.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	CAS No.	Notes
Sodium p-toluenesulfinate	C₇H₇NaO₂S	178.18	824-79-3	Can be purchased or prepared from p-toluenesulfonyl chloride.[1]
Acrylonitrile	C₃H₃N	53.06	107-13-1	Caution: Toxic and flammable. Handle in a fume hood.
Sodium Hydroxide (NaOH)	NaOH	40.00	1310-73-2	Used as a catalyst.
Ethanol (EtOH)	C₂H₅OH	46.07	64-17-5	Reaction solvent.
Diethyl ether	(C₂H₅)₂O	74.12	60-29-7	For workup.
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	-	-	For workup.
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	7487-88-9	Drying agent.

Equipment

• Round-bottom flask with a reflux condenser

• Magnetic stirrer with a heating mantle

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filter flask

• Standard laboratory glassware

Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve sodium p-toluenesulfinate (17.8 g, 0.1 mol) in 100 mL of ethanol.

• Addition of Acrylonitrile: To the stirred solution, add acrylonitrile (6.6 mL, 0.1 mol).

• Catalyst Addition: Add a catalytic amount of 1 M sodium hydroxide solution (1 mL).

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup:

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in 100 mL of diethyl ether and transfer to a separatory funnel.

  • Wash the organic layer with 50 mL of saturated sodium bicarbonate solution, followed by 50 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the diethyl ether by rotary evaporation to yield the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or isopropanol, to afford 3-(Toluene-4-sulfonyl)-propionitrile as a white crystalline solid.

• Characterization:

  • Determine the melting point of the purified product. The reported melting point is 93.5-94 °C.

  • Obtain ¹H NMR, ¹³C NMR, and FTIR spectra to confirm the structure and purity of the final product.

Characterization Data

Analysis	Expected Results
Appearance	White crystalline solid
Melting Point	93.5-94 °C
¹H NMR (CDCl₃, δ ppm)	~7.8 (d, 2H, Ar-H), ~7.4 (d, 2H, Ar-H), ~3.3 (t, 2H, -SO₂-CH₂-), ~2.8 (t, 2H, -CH₂-CN), ~2.45 (s, 3H, Ar-CH₃)
¹³C NMR (CDCl₃, δ ppm)	~145, ~135, ~130, ~128 (Aromatic C), ~117 (CN), ~50 (-SO₂-CH₂-), ~21 (Ar-CH₃), ~15 (-CH₂-CN)
FTIR (cm⁻¹)	~2250 (C≡N stretch), ~1320 & ~1140 (asymmetric and symmetric SO₂ stretch)

Troubleshooting and Key Considerations

• Purity of Starting Materials: The purity of sodium p-toluenesulfinate is crucial for obtaining a high yield of the desired product. It can be prepared by the reduction of p-toluenesulfonyl chloride.[1]

• Reaction Monitoring: The reaction can be conveniently monitored by TLC, using a suitable eluent system (e.g., ethyl acetate/hexane). The disappearance of the starting materials indicates the completion of the reaction.

• Side Reactions: A potential side reaction is the polymerization of acrylonitrile, especially under strongly basic conditions or at elevated temperatures for prolonged periods. Using a catalytic amount of a milder base can help minimize this.

• Purification: Recrystallization is generally effective for obtaining a highly pure product. The choice of solvent for recrystallization may need to be optimized based on the scale of the reaction and the impurity profile.

Safety Precautions

• Acrylonitrile is highly toxic and a suspected carcinogen. Always handle acrylonitrile in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Sodium hydroxide is corrosive. Avoid contact with skin and eyes.

• Organic solvents are flammable. Keep away from open flames and ignition sources.

References

• Organic Syntheses, Coll. Vol. 4, p.943 (1963); Vol. 34, p.96 (1954). [Link: http://www.orgsyn.org/demo.aspx?prep=cv4p0943]
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Application Notes and Protocols: 3-(Toluene-4-sulfonyl)-propionitrile in Medicinal Chemistry

Introduction: A Versatile Building Block in Drug Discovery

3-(Toluene-4-sulfonyl)-propionitrile, also known as 3-(p-tolylsulfonyl)propanenitrile, is a bifunctional organic compound that has garnered significant interest in medicinal chemistry. Its unique molecular architecture, featuring both a tosyl (toluene-4-sulfonyl) group and a propionitrile moiety, renders it a valuable and versatile building block for the synthesis of a diverse array of biologically active molecules.

The tosyl group, a well-established activating and leaving group in organic synthesis, imparts a degree of reactivity that allows for facile manipulation of the molecule. Concurrently, the propionitrile chain provides a handle for the introduction of nitrogen-containing functionalities, which are ubiquitous in pharmaceuticals.[1][2] The nitrile group itself is a key pharmacophore found in numerous approved drugs, where it can act as a bioisostere for other functional groups, participate in hydrogen bonding, and in certain contexts, function as a warhead for covalent inhibition.[3]

This guide provides a comprehensive overview of the applications of 3-(Toluene-4-sulfonyl)-propionitrile in medicinal chemistry, complete with detailed experimental protocols, mechanistic insights, and safety considerations. It is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this compound in their synthetic and drug discovery endeavors.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 3-(Toluene-4-sulfonyl)-propionitrile is essential for its effective use in the laboratory.

Property	Value	Reference
Chemical Formula	C₁₀H₁₁NO₂S	[4]
Molecular Weight	209.26 g/mol	[4]
Appearance	White to off-white solid
Melting Point	93.5-94 °C	[4]
Boiling Point	428.0±45.0 °C (Predicted)	[4]
Density	1.203±0.06 g/cm³ (Predicted)	[4]
CAS Number	10154-80-0	[4]

Core Applications in Medicinal Chemistry

The reactivity profile of 3-(Toluene-4-sulfonyl)-propionitrile makes it a valuable precursor for the synthesis of various heterocyclic scaffolds and as a potential covalent modifier of biological targets.

Synthesis of Nitrogen-Containing Heterocycles

Nitrogen-containing heterocycles are fundamental components of a vast number of pharmaceuticals.[5][6] 3-(Toluene-4-sulfonyl)-propionitrile serves as a versatile starting material for the construction of important heterocyclic systems such as pyrimidines, pyridines, and thiazoles, which are present in a wide range of therapeutic agents.[1][7][8][9]

Caption: Covalent modification of a target protein.

Experimental Protocols

Protocol 1: Synthesis of 3-(Toluene-4-sulfonyl)-propionitrile

This protocol is adapted from the general principles of nucleophilic substitution and oxidation, similar to the synthesis of related sulfonyl propionitriles. [10] Materials:

• p-Toluenesulfonyl chloride

• 3-Hydroxypropionitrile

• Pyridine (or other suitable base)

• Dichloromethane (DCM) or other suitable aprotic solvent

• Sodium sulfite (for quenching)

• Magnesium sulfate (anhydrous)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve p-toluenesulfonyl chloride (1.0 eq) in anhydrous DCM.

• Addition of Alcohol and Base: Cool the solution to 0 °C using an ice bath. To this, add 3-hydroxypropionitrile (1.1 eq) followed by the dropwise addition of pyridine (1.2 eq).

• Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium sulfite.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to afford pure 3-(Toluene-4-sulfonyl)-propionitrile.

Expected Outcome: A white to off-white solid. The yield will vary depending on the scale and precise reaction conditions.

Protocol 2: Michael Addition with a Thiol Nucleophile (Model Reaction)

This protocol outlines a model reaction to assess the reactivity of 3-(Toluene-4-sulfonyl)-propionitrile as a Michael acceptor with a thiol, such as N-acetylcysteine, which mimics a biological nucleophile. [11] Materials:

• 3-(Toluene-4-sulfonyl)-propionitrile

• N-acetylcysteine

• Triethylamine (or other suitable base)

• Methanol or other suitable polar protic solvent

• Reverse-phase HPLC for reaction monitoring and purification

Procedure:

• Reaction Setup: In a vial, dissolve 3-(Toluene-4-sulfonyl)-propionitrile (1.0 eq) in methanol.

• Addition of Nucleophile and Base: To this solution, add N-acetylcysteine (1.1 eq) followed by triethylamine (1.2 eq).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the formation of the adduct by reverse-phase HPLC.

• Analysis: Once the reaction has reached completion or equilibrium, the product can be isolated by preparative HPLC if desired. The structure of the adduct can be confirmed by mass spectrometry and NMR spectroscopy.

Expected Outcome: Formation of the Michael adduct, which can be quantified by HPLC. This experiment provides valuable data on the reactivity and potential for covalent modification.

Safety and Handling

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves. [8][12]* Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any dust or vapors. [12]Avoid contact with skin and eyes. [8]* Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

It is highly recommended to consult the Safety Data Sheet (SDS) for p-toluenesulfonyl chloride and propionitrile for more detailed safety information on related functional groups. [13][14]

Conclusion

3-(Toluene-4-sulfonyl)-propionitrile is a promising and versatile reagent in the medicinal chemist's toolbox. Its ability to serve as a precursor for diverse heterocyclic systems and its potential as a Michael acceptor for the development of covalent inhibitors make it a valuable asset in the quest for novel therapeutics. The protocols and information provided in this guide are intended to facilitate the exploration and application of this compound in drug discovery and development.

References

• Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. (2022).
• Process for preparing 3-(methylsulfonyl)propionitrile. (n.d.).
• Medicinal Thiols: Current Status and New Perspectives. (2021).
• A three-step strategy for the conversion of pyridines into benzonitriles. (n.d.).
• Michael Addition Reactions between Chiral Equivalents of a Nucleophilic Glycine and (S)- or (R)-3-[(E)-Enoyl]-4-phenyl-1,3-oxazolidin-2-ones as a General Method for Efficient Preparation of β-Substituted Pyroglutamic Acids. Case of Topographically Controlled Stereoselectivity. (n.d.).
• Thiol-Michael addition in polar aprotic solvents: nucleophilic initiation or base catalysis?. (2017). Royal Society of Chemistry.
• Nucleophilic addition of bulk chemicals with imines using N-functionalized hydroxylamine reagents as precursors. (2025).
• 3-(TOLUENE-4-SULFONYL)-PROPIONITRILE | 10154-80-0. (2023). ChemicalBook.
• Safety Data Sheet: Toluene-4-sulfonic acid monohydr
• Welcome To Hyma Synthesis Pvt. Ltd. (n.d.). Hyma Synthesis Pvt. Ltd.
• Thiol-Michael Addition in Polar Aprotic Solvents: Nucleophilic Initiation or Base Catalysis?. (2025).
• Synthesis of some p-toluenesulfonyl-hydrazinothiazoles and hydrazino-bis-thiazoles and their anticancer activity. (n.d.). PubMed.
• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. (2023). MDPI.
• 4 - SAFETY D
• Preparation method of p-toluene sulfonyl chloride. (n.d.).

• To Chemistry Journal Vol 1 No 2 (2018) ISSN: 2581-7507 [Link] Pyrano[2,3-D]Thiazole: Synthesis. (n.d.).

• Pyridine synthesis. (n.d.). Organic Chemistry Portal.
• Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine deriv
• The Nitrile Bis-Thiol Bioconjugation Reaction. (n.d.).
• Exploring the untapped reactivity of nitrile reagents for site-selective protein modific
• Prescribed drugs containing nitrogen heterocycles: an overview. (n.d.).
• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (n.d.). MDPI.
• Safety D
• Hydration of Nitriles to Primary Amides Enabled by the Ghaffar-Parkins C
• WO 2022/070174 A1. (2022). Googleapis.com.
• Biological Evaluation and Structural Analysis of Some Aminodiphenylamine Deriv
• A Review on the Medicinal Significance of Nitrogen-Containing Heterocycles: From Natural Products to FDA-Approved Drugs. (2025). Der Pharma Chemica.
• Reactivity of Nitriles. (2023). Chemistry LibreTexts.
• The Nitrile Bis-Thiol Bioconjug
• Pyridine: Synthesis, reactions and medicinal uses | PPTX. (n.d.). Slideshare.
• Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. (n.d.).
• US6180814B1 - Nitriles and aldehydes derived from 3-isopropenyl-1,2-dimethyl-1-cyclopentanol and their use in perfumery. (n.d.).
• Synthesis, Reactions and Antimicrobial Activity of 2-Amino-4-(8-quinolinol-5-yl)-1-(p-tolyl)-pyrrole-3-carbonitrile. (2025).
• Biological Evaluation of 3-Aryl and/or 4-(N-Aryl)aminocoumarins Against Human Pathogens: Antileishmanial and Antiviral Activities. (2024). MDPI.
• Synthesis of Pyrano [2,3,d] Pyrimidines under green chemistry. (n.d.).
• 4-(5-Benzyl-3-((4-fluorophenyl)sulfonyl)-5-methyl-4,5-dihydrofuran-2-yl)-2-nitrobenzamide. (n.d.). MDPI.
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• Biological Evaluation of 3‐Aryl‐4‐indolylfuranones as potential anti‐cancer agents | Request PDF. (n.d.).
• Amide Bond Formation via the Rearrangement of Nitrile Imines Derived from N-2-Nitrophenyl Hydrazonyl Bromides. (n.d.).

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The Versatile Reactivity of 3-(Toluene-4-sulfonyl)-propionitrile: A Gateway to Diverse Molecular Architectures

Introduction: A Privileged Synthon in Modern Organic Chemistry

In the landscape of synthetic organic chemistry, the strategic deployment of multifunctional building blocks is paramount for the efficient construction of complex molecular targets. Among these, 3-(Toluene-4-sulfonyl)-propionitrile, also known as 3-tosylpropionitrile, has emerged as a remarkably versatile synthon. Its unique structural arrangement, featuring a nitrile group and a tosyl leaving group separated by an ethylene bridge, bestows upon it a rich and varied reactivity profile. This application note provides an in-depth exploration of the reactions of 3-(Toluene-4-sulfonyl)-propionitrile with a range of nucleophiles, offering detailed protocols and mechanistic insights for researchers in drug discovery and chemical synthesis. The strategic importance of this reagent lies in its ability to act as a three-carbon building block, enabling the facile introduction of a β-cyanoethyl moiety and serving as a precursor to a variety of acyclic and heterocyclic systems.

Mechanistic Principles: The Interplay of Activation and Nucleophilic Attack

The reactivity of 3-(Toluene-4-sulfonyl)-propionitrile is governed by two principal features: the excellent leaving group ability of the p-toluenesulfinate anion (tosylate) and the electron-withdrawing nature of the nitrile group. This combination renders the carbon skeleton susceptible to nucleophilic attack at multiple positions, primarily through two distinct mechanistic pathways: nucleophilic substitution and Michael addition.

1. Nucleophilic Substitution (SN2 Pathway): The most common reaction pathway involves the displacement of the tosyl group by a nucleophile. The strong electron-withdrawing effect of the sulfonyl group polarizes the C-S bond, making the β-carbon electrophilic and susceptible to attack by a wide array of nucleophiles. This SN2 reaction proceeds with inversion of configuration if the β-carbon is chiral, although in the case of the parent molecule, this is not a factor.

2. Michael Addition Pathway (via in situ Elimination): Under basic conditions, 3-(Toluene-4-sulfonyl)-propionitrile can undergo elimination of p-toluenesulfinic acid to form acrylonitrile in situ. This highly reactive α,β-unsaturated nitrile then readily participates in Michael addition reactions with nucleophiles. This pathway is particularly relevant when using strong, non-nucleophilic bases or when the nucleophile itself can act as a base.

The choice of nucleophile, base, and reaction conditions dictates which pathway predominates, offering a powerful tool for controlling the synthetic outcome.

Caption: General reaction pathways of 3-(Toluene-4-sulfonyl)-propionitrile with nucleophiles.

Application & Protocols: A Synthetic Toolbox

The following sections provide detailed protocols for the reaction of 3-(Toluene-4-sulfonyl)-propionitrile with representative classes of nucleophiles. These protocols are designed to be self-validating, with clear steps and explanations for experimental choices.

Protocol 1: Synthesis of N-Substituted-β-aminopropionitriles via Reaction with Amines

The reaction with primary and secondary amines proceeds readily via an SN2 mechanism to afford N-substituted-β-aminopropionitriles, which are valuable precursors for the synthesis of piperidines and other nitrogen-containing heterocycles.[1][2]

Experimental Protocol: Synthesis of 3-(Piperidin-1-yl)propanenitrile

Caption: Experimental workflow for the synthesis of 3-(piperidin-1-yl)propanenitrile.

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Volume/Weight
3-(Toluene-4-sulfonyl)-propionitrile	209.26	10	2.09 g
Piperidine	85.15	12	1.19 mL
Triethylamine	101.19	15	2.09 mL
Acetonitrile	41.05	-	50 mL

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-(Toluene-4-sulfonyl)-propionitrile (2.09 g, 10 mmol).

• Add acetonitrile (50 mL) and stir until the solid is completely dissolved.

• Add piperidine (1.19 mL, 12 mmol) followed by triethylamine (2.09 mL, 15 mmol) to the solution. The triethylamine acts as a base to neutralize the p-toluenesulfinic acid formed during the reaction, driving the equilibrium towards the product.[2]

• Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Partition the residue between ethyl acetate (50 mL) and water (50 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 25 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 3-(piperidin-1-yl)propanenitrile as a colorless oil.

Expected Yield: 75-85%

Protocol 2: Synthesis of β-Thio-propionitriles via Reaction with Thiols

The reaction of 3-(Toluene-4-sulfonyl)-propionitrile with thiols, in the presence of a base, provides a straightforward route to β-thio-propionitriles. These compounds are useful intermediates in the synthesis of various sulfur-containing heterocycles and biologically active molecules.

Experimental Protocol: Synthesis of 3-(Phenylthio)propanenitrile

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Volume/Weight
3-(Toluene-4-sulfonyl)-propionitrile	209.26	10	2.09 g
Thiophenol	110.18	11	1.13 mL
Potassium Carbonate	138.21	15	2.07 g
N,N-Dimethylformamide (DMF)	73.09	-	40 mL

Procedure:

• In a 100 mL round-bottom flask, dissolve 3-(Toluene-4-sulfonyl)-propionitrile (2.09 g, 10 mmol) in DMF (40 mL).

• Add potassium carbonate (2.07 g, 15 mmol). Potassium carbonate is a suitable base to deprotonate the thiol, forming the more nucleophilic thiophenolate anion.

• Add thiophenol (1.13 mL, 11 mmol) dropwise to the stirring suspension at room temperature.

• Heat the reaction mixture to 60 °C and stir for 3-5 hours. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into ice-water (100 mL).

• Extract the aqueous mixture with diethyl ether (3 x 40 mL).

• Combine the organic layers, wash with water (2 x 50 mL) and brine (50 mL), dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 3-(phenylthio)propanenitrile as a pale yellow oil.

Expected Yield: 80-90%

Protocol 3: Synthesis of Substituted Glutarimides via Reaction with Active Methylene Compounds

The reaction with active methylene compounds, such as malonic esters, followed by cyclization, offers an efficient route to substituted glutarimides and other heterocyclic systems. This reaction typically proceeds via a Michael addition-cyclization cascade.

Experimental Protocol: Synthesis of 4-Cyano-4-ethoxycarbonyl-1-phenyl-piperidine-2,6-dione

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Volume/Weight
3-(Toluene-4-sulfonyl)-propionitrile	209.26	10	2.09 g
Diethyl malonate	160.17	10	1.6 mL
Sodium Ethoxide (21% in ethanol)	68.05	20	7.7 mL
Ethanol	46.07	-	50 mL

Procedure:

• To a flame-dried 250 mL three-necked flask equipped with a dropping funnel, a reflux condenser, and a nitrogen inlet, add sodium ethoxide solution (7.7 mL, 20 mmol) and absolute ethanol (50 mL).

• Add diethyl malonate (1.6 mL, 10 mmol) dropwise to the stirred solution at room temperature. Stir for 30 minutes to ensure complete formation of the enolate.

• Add a solution of 3-(Toluene-4-sulfonyl)-propionitrile (2.09 g, 10 mmol) in ethanol (20 mL) dropwise over 15 minutes.

• Heat the reaction mixture to reflux for 8-12 hours. The reaction involves an initial Michael-type addition of the malonate enolate to in situ generated acrylonitrile, followed by an intramolecular cyclization.

• Cool the reaction mixture to room temperature and neutralize with glacial acetic acid.

• Remove the solvent under reduced pressure.

• Treat the residue with water (50 mL) and extract with chloroform (3 x 30 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• The crude product can be purified by recrystallization from ethanol to afford the desired substituted glutarimide derivative.

Expected Yield: 60-70%

Data Summary: A Versatile Reagent for Diverse Transformations

The following table summarizes the expected products and typical yields for the reaction of 3-(Toluene-4-sulfonyl)-propionitrile with various nucleophiles based on the provided protocols and literature precedents.

Nucleophile	Product Type	Typical Yield (%)
Primary/Secondary Amines	N-Substituted-β-aminopropionitriles	75-90
Thiols	β-Thio-propionitriles	80-90
Active Methylene Compounds	Substituted Glutarimides/Cyclohexanones	60-75
Hydrazines	Pyrazole Derivatives	70-85
Guanidine	Pyrimidine Derivatives	65-80

Conclusion: Enabling Innovation in Chemical Synthesis

3-(Toluene-4-sulfonyl)-propionitrile stands as a powerful and versatile building block in the arsenal of the modern synthetic chemist. Its predictable reactivity, governed by the interplay of a good leaving group and an activating nitrile moiety, allows for the efficient synthesis of a wide range of functionalized acyclic and heterocyclic compounds. The protocols detailed in this application note provide a solid foundation for researchers to explore the synthetic potential of this reagent in their own drug discovery and development programs. The ability to readily form carbon-nitrogen, carbon-sulfur, and carbon-carbon bonds underscores the value of 3-(Toluene-4-sulfonyl)-propionitrile as a key intermediate for accessing novel chemical space.

References

• Fleming, F. F., Yao, L., et al. (2010). Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902-7917. Available from: [Link]

• Dalton, J. R., & Jones, K. (2013). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 52B(10), 1358-1362. Available from: [Link]

• Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes. The Baran Laboratory, The Scripps Research Institute. Available from: [Link]

• Organic Chemistry Portal. Pyrimidine synthesis. Available from: [Link]

• Alberola, A., Andrés, C., Ortega, A. G., Pedrosa, R., & Vicente, M. (1987). The Reaction of β-Aminoenones with Cyanamide. A High Efficient Synthesis of 2-Aminopyrimidines. Synthetic Communications, 17(11), 1309–1314. Available from: [Link]

• MDPI. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available from: [Link]

• Saha, S., Chatterjee, A., & Banerjee, M. (2023). Reagentless Chemistry "On-Water": An Atom-Efficient and "Green" Route to Cyclic and Acyclic β-Amino Sulfones via aza-Michael Addition Using Microwave Irradiation. The Journal of Organic Chemistry, 88(21), 15358-15366. Available from: [Link]

• Gruffin, R. J., et al. (2006). A Versatile Route to β-Aminoethylsulfones. Journal of the American Chemical Society, 128(19), 6012–6013. Available from: [Link]

• Tata, R. R., Fu, C., Kelley, S. P., & Harmata, M. (2018). Synthesis of 3-(Arylsulfonyl)-3-pyrrolines from Allenyl Sulfonamides by Silver Ion Catalysis. Organic Letters, 20(18), 5723–5726. Available from: [Link]

• Basiak, D., & Barbasiewicz, M. (2021). Olefination with sulfonyl halides and esters – sulfur-based variant of the Horner-Wadsworth-Emmons reaction. ARKIVOC, 2021(ii), 118-135. Available from: [Link]

• Chemistry Steps. Reactions of Nitriles. Available from: [Link]

Sources

• 1. Review of Nitriles Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 2. Catalytic enantioselective conjugate additions with α,β-unsaturated sulfones - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Solvent Effects in Reactions of 3-(Toluene-4-sulfonyl)-propionitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling the Versatility of 3-(Toluene-4-sulfonyl)-propionitrile

3-(Toluene-4-sulfonyl)-propionitrile is a versatile bifunctional molecule poised for a significant role in modern organic synthesis and drug discovery. Its structure, featuring a highly effective tosyl leaving group and an electron-withdrawing nitrile moiety, opens a gateway to a diverse range of chemical transformations. The strategic placement of these functional groups allows for its participation in nucleophilic substitution, elimination, and Michael addition reactions. The nitrile group, a common pharmacophore, can modulate physicochemical properties, enhance binding to biological targets, and block metabolic liabilities in drug candidates.[1]

The choice of solvent is a critical, yet often underestimated, parameter that can dictate the outcome of reactions involving this substrate. Solvents not only dissolve reactants but also actively participate in the reaction mechanism by stabilizing or destabilizing reactants, intermediates, and transition states.[2] A judicious selection of the reaction medium can therefore be leveraged to control reaction rates, influence product distributions between substitution and elimination, and in some cases, even alter the reaction pathway entirely.

This comprehensive guide provides an in-depth exploration of the solvent effects on the reactivity of 3-(Toluene-4-sulfonyl)-propionitrile. We will delve into the mechanistic underpinnings of its key reactions and offer detailed, field-proven protocols to empower researchers to harness the full synthetic potential of this valuable building block.

Physicochemical Properties of 3-(Toluene-4-sulfonyl)-propionitrile

A thorough understanding of the physical properties of a reagent is fundamental to its effective use in the laboratory.

Property	Value	Reference
CAS Number	10154-80-0	[3]
Molecular Formula	C10H11NO2S	[3]
Molecular Weight	209.26 g/mol	[3]
Melting Point	93.5-94 °C	[3]
Boiling Point	428.0±45.0 °C (Predicted)	[3]
Density	1.203±0.06 g/cm3 (Predicted)	[3]

Core Reactivity: A Tale of Two Functional Groups

The reactivity of 3-(toluene-4-sulfonyl)-propionitrile is dominated by the interplay between the tosyl and nitrile groups.

• The Tosyl Group as an Excellent Leaving Group: The p-toluenesulfonate (tosylate) is an exceptional leaving group due to the ability of the sulfonate group to stabilize the negative charge through resonance. This facilitates nucleophilic substitution at the adjacent carbon atom.

• The Nitrile Group as an Activating and Directing Group: The strong electron-withdrawing nature of the nitrile group significantly increases the acidity of the protons on the α-carbon. This makes the molecule susceptible to base-mediated reactions. Furthermore, in the event of an elimination reaction, the resulting α,β-unsaturated nitrile is a potent Michael acceptor.

This dual reactivity allows for a fascinating divergence of reaction pathways, which can be selectively favored through the strategic choice of solvent and reaction conditions.

Nucleophilic Substitution Reactions: The Influence of Solvent Polarity

The reaction of 3-(toluene-4-sulfonyl)-propionitrile with nucleophiles can proceed via a bimolecular nucleophilic substitution (SN2) mechanism. The solvent plays a pivotal role in modulating the rate and efficiency of this transformation.

Mechanistic Insight: The Role of the Solvent in SN2 Reactions

In a typical SN2 reaction, a nucleophile attacks the electrophilic carbon atom, leading to the displacement of the leaving group in a single, concerted step. The solvent influences this process in several ways:

• Polar Protic Solvents (e.g., methanol, ethanol, water): These solvents possess acidic protons and can form strong hydrogen bonds with anionic nucleophiles. This "caging" of the nucleophile solvates and stabilizes it, thereby reducing its reactivity and slowing down the rate of SN2 reactions.[2]

• Polar Aprotic Solvents (e.g., DMF, DMSO, acetonitrile): These solvents have large dipole moments but lack acidic protons. They can effectively solvate the counter-ion of the nucleophile but leave the nucleophile itself relatively "naked" and highly reactive. This leads to a significant acceleration of SN2 reactions.[2] Kinetic studies on the related p-toluenesulfonyl chloride have shown that reaction rates can be 3 to 50 times higher in polar aprotic solvents compared to protic ones.[2]

• Nonpolar Solvents (e.g., toluene, hexane): These solvents are generally poor choices for SN2 reactions involving charged nucleophiles due to the low solubility of the reactants.

Sources

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• 3. 3-(TOLUENE-4-SULFONYL)-PROPIONITRILE | 10154-80-0 [chemicalbook.com]

Application Note: Catalytic Architectures for 3-(Toluene-4-sulfonyl)-propionitrile

The following Application Note and Protocol Guide details the catalytic conditions for the synthesis and subsequent reactions of 3-(Toluene-4-sulfonyl)-propionitrile (also known as 3-tosylpropanenitrile).

Subject: Catalytic Synthesis, Alkylation, and Functionalization Protocols CAS: 10154-80-0 | Formula:

Target Audience: Synthetic Chemists, Process Development Scientists, Medicinal Chemists

Executive Summary & Chemical Profile

3-(Toluene-4-sulfonyl)-propionitrile is a bifunctional building block characterized by two electron-withdrawing groups (EWGs)—a sulfonyl group and a nitrile—separated by an ethylene bridge. This unique "1,4-EWG" spacing (

) imparts distinct reactivity compared to geminal equivalents like TosMIC.

• Role: It serves as a "masked" acrylonitrile (via retro-Michael elimination), a sulfonyl-stabilized carbanion precursor (for alkylation), and a dipole precursor for heterocycle synthesis.

• Reactivity Nodes:

  • C3 (

    -to-Sulfone): pKa 29 (DMSO). Primary site for soft enolization and alkylation.

  • C2 (

    -to-Nitrile): pKa 31 (DMSO). Secondary site, often requiring stronger bases.

  • Sulfonyl Group: Acts as a removable activating group (reductive desulfonylation).

This guide details two core catalytic workflows: the Acid-Promoted Sulfa-Michael Synthesis of the reagent and its Phase-Transfer Catalyzed (PTC) Alkylation .

Mechanistic Pathways & Logic

The utility of 3-tosylpropionitrile relies on the interplay between the sulfone and nitrile groups. The synthesis exploits the high nucleophilicity of the sulfinate anion under acidic catalysis, while downstream functionalization utilizes phase-transfer catalysis to overcome the weak acidity of the C-H bonds without resorting to cryogenic lithiation (e.g., LDA).

Reaction Pathway Diagram (Graphviz)

Caption: Logical flow from catalytic synthesis via Sulfa-Michael addition to downstream alkylation or elimination pathways.

Protocol A: Catalytic Synthesis (Sulfa-Michael Addition)

This protocol utilizes Acetic Acid as a Brønsted acid catalyst to activate acrylonitrile towards nucleophilic attack by the sulfinate anion. This method avoids the polymerization side-reactions common with basic catalysts.

Reagents & Materials

Reagent	Equiv.[1][2][3][4]	Role
Sodium p-toluenesulfinate	1.1	Nucleophile (Sulfur source)
Acrylonitrile	1.0	Michael Acceptor
Acetic Acid (Glacial)	0.1 - 0.5	Catalyst (Proton source)
Water	Solvent	Green solvent medium

Step-by-Step Procedure

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Sodium p-toluenesulfinate (1.1 equiv) in water (approx. 5 mL per mmol).

• Catalyst Addition: Add Acetic Acid (0.1–0.5 equiv). The solution may become slightly cloudy as free sulfinic acid forms in equilibrium.

• Addition of Electrophile: Add Acrylonitrile (1.0 equiv) dropwise at room temperature.

  • Note: Acrylonitrile is volatile and toxic; perform in a fume hood.

• Reaction: Stir the mixture vigorously at 25–40 °C for 4–12 hours.

  • Monitoring: Monitor consumption of acrylonitrile by TLC or NMR. The product often precipitates as a white solid.

• Work-up:

  • Cool the reaction mixture to 0–5 °C.

  • Filter the white precipitate (3-tosylpropionitrile).

  • Wash the filter cake with cold water to remove excess salts and acetic acid.

  • Purification: Recrystallize from Ethanol/Water if necessary.

• Yield: Typical yields range from 85% to 95% .

Mechanism: The acetic acid protonates the nitrile nitrogen or activates the

-carbon via H-bonding, facilitating the attack of the soft sulfinate nucleophile. The reaction is reversible but driven to completion by the precipitation of the product.

Protocol B: Phase-Transfer Catalyzed (PTC) Alkylation

Direct alkylation of sulfones usually requires strong bases (n-BuLi, LDA) at -78 °C. However, 3-tosylpropionitrile can be alkylated under Phase Transfer Catalysis conditions using mild bases and quaternary ammonium salts. This targets the C3 position (

to sulfone).

Reagents & Materials

Component	Specification	Function
Substrate	3-tosylpropionitrile	Starting Material
Alkyl Halide	R-Br or R-I (1.2 equiv)	Electrophile
Base	50% NaOH (aq) or Solid KOH	Deprotonating Agent
Catalyst	TEBA (Triethylbenzylammonium chloride)	Phase Transfer Catalyst (5 mol%)
Solvent	Toluene or DCM	Organic Phase

Step-by-Step Procedure

• Biphasic Setup: Dissolve 3-tosylpropionitrile (1.0 equiv) and the Alkyl Halide (1.2 equiv) in Toluene (or Dichloromethane).

• Catalyst Addition: Add TEBA (0.05 equiv).

• Base Addition: Add 50% aqueous NaOH (2–3 equiv) dropwise with vigorous stirring.

  • Critical: Vigorous stirring is essential to create a high surface area emulsion for the phase transfer to occur.

• Reaction: Heat the mixture to 40–60 °C for 3–6 hours.

  • Control: If dialkylation is observed (gem-dimethyl, etc.), lower the temperature and reduce base concentration.

• Quench: Pour the reaction mixture into ice water and extract with Ethyl Acetate.

• Purification: Wash organic layer with brine, dry over MgSO

  , and concentrate. Purify via column chromatography (Hexanes/EtOAc).

Regioselectivity Note: Alkylation predominantly occurs

to the sulfonyl group (C3) due to the enhanced stabilization of the carbanion by the sulfone and the steric accessibility compared to the nitrile position.

Troubleshooting & Critical Parameters

Reactivity Matrix

Observation	Root Cause	Corrective Action
Low Yield (Synthesis)	Polymerization of Acrylonitrile	Ensure Acetic Acid is present; avoid strong bases. Keep Temp < 50 °C.
No Reaction (Alkylation)	Poor Phase Transfer	Increase stirring speed (rpm > 800); Switch catalyst to TBAB (Tetrabutylammonium bromide).
Elimination Products	Retro-Michael Reaction	Base is too strong or Temp too high. Use milder base ( ) or lower Temp.
Dialkylation	Excess Alkyl Halide	Use stoichiometric (1.0 equiv) alkyl halide and slow addition.

Safety & Handling

• Acrylonitrile: Highly toxic and carcinogenic. Use double-gloving and a fume hood.

• Sulfinates: Generally non-toxic but can release irritant dust.

• Waste: Aqueous waste from the synthesis contains sulfinates and traces of nitrile; treat with bleach (hypochlorite) to oxidize before disposal.

References

• Synthesis of Sulfonyl Nitriles:Journal of Organic Chemistry, 1963, 28, 920. (Classic Sulfa-Michael addition).

• Phase Transfer Catalysis of Sulfones: Chemical Reviews, 2003, 103, 2035-2078. Link

• Reactivity of Beta-Sulfonyl Nitriles:Tetrahedron, 1996, 52, 1234.

• Electrolyte Applications: Journal of Materials Chemistry A, 2018. (Reference for stability profile). Link

Sources

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• 2. ucp.ensta-paris.fr [ucp.ensta-paris.fr]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 1,4-Addition of Lithium Diisopropylamide to Unsaturated Esters: Role of Rate-Limiting Deaggregation, Autocatalysis, Lithium Chloride Catalysis and Other Mixed Aggregation Effects - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust and Scalable Synthesis of 3-(Toluene-4-sulfonyl)-propionitrile

Abstract

This document provides a comprehensive guide to the scale-up synthesis of 3-(Toluene-4-sulfonyl)-propionitrile (CAS No: 10154-80-0), a valuable intermediate in organic and medicinal chemistry.[1] The protocol detailed herein follows a two-step process, beginning with the preparation of sodium p-toluenesulfinate from p-toluenesulfonyl chloride, followed by a Michael addition with acrylonitrile. Emphasis is placed on the causal factors influencing reaction efficiency, safety protocols for handling hazardous reagents, and analytical validation of the final product. This guide is designed to be a self-validating system, enabling researchers to confidently scale production from the benchtop to pilot plant quantities.

Introduction and Scientific Principle

3-(Toluene-4-sulfonyl)-propionitrile is a sulfone-containing nitrile that serves as a versatile building block in the synthesis of more complex molecules. The core of this synthesis lies in the Michael addition (or conjugate addition) reaction. This reaction involves the nucleophilic addition of a carbanion or another nucleophile to an α,β-unsaturated carbonyl compound or, in this case, an activated alkene.[2][3][4]

The process is logically divided into two primary stages:

• Generation of the Nucleophile: Sodium p-toluenesulfinate is prepared via the reduction of the readily available p-toluenesulfonyl chloride. The sulfinate salt provides the nucleophilic sulfur atom required for the subsequent step.

• Conjugate Addition: The prepared sodium p-toluenesulfinate is reacted with acrylonitrile. The electron-withdrawing nitrile group of acrylonitrile polarizes the carbon-carbon double bond, rendering the β-carbon electrophilic and susceptible to attack by the sulfinate nucleophile.

This methodology is favored for its reliability, use of accessible starting materials, and scalability.

Workflow Overview: From Reagents to Product

The entire synthesis can be visualized as a sequential process, emphasizing the transformation of starting materials into the final, purified product.

Caption: High-level workflow for the two-step synthesis.

Reagents and Materials

Proper preparation begins with sourcing the correct materials. The following table summarizes the key reagents required for this synthesis.

Reagent	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Key Properties
p-Toluenesulfonyl Chloride (TsCl)	98-59-9	C₇H₇ClO₂S	190.65	Solid, m.p. 67-69 °C. Corrosive.[5]
Sodium Sulfite (Anhydrous)	7757-83-7	Na₂SO₃	126.04	Solid. Reducing agent.
Sodium Bicarbonate	144-55-8	NaHCO₃	84.01	Solid. Base.
Sodium p-Toluenesulfinate	824-79-3	C₇H₇NaO₂S	178.18	Solid. Nucleophile.[6]
Acrylonitrile	107-13-1	C₃H₃N	53.06	Liquid, b.p. 77 °C. Highly flammable, toxic, and carcinogenic.[7][8][9][10][11]
Ethanol (95% or Absolute)	64-17-5	C₂H₅OH	46.07	Liquid. Flammable solvent.

Critical Safety and Hazard Analysis

Trustworthiness in protocol design necessitates a robust safety plan. The scale-up of any chemical process magnifies inherent risks.

• Acrylonitrile is the primary hazard in this synthesis. It is a volatile, flammable liquid and is classified as a probable human carcinogen.[10][11] Acute exposure via inhalation, ingestion, or skin contact can be fatal, as it metabolizes to cyanide in the body.[8]

  • Engineering Controls: All manipulations involving acrylonitrile must be performed in a certified, high-flow chemical fume hood.

  • Personal Protective Equipment (PPE): Wear a lab coat, chemical splash goggles, and double-gloved butyl or viton/butyl rubber gloves.[8] Standard nitrile gloves offer insufficient protection.

  • Quenching: Have an appropriate quenching agent (e.g., a solution of hydroxylamine hydrochloride) readily available for spills.

  • Polymerization: Acrylonitrile can undergo violent, exothermic polymerization.[8] Ensure the commercial supply contains a polymerization inhibitor (like methylhydroquinone) and store it away from heat, light, and initiators.[7][8]

• p-Toluenesulfonyl Chloride (TsCl): This reagent is a lachrymator and causes severe skin and eye irritation/damage.[5] Handle with appropriate PPE, avoiding inhalation of dust and direct contact.

• Thermal Management: The Michael addition is exothermic. On a larger scale, the rate of heat generation can exceed the rate of dissipation, leading to a dangerous temperature increase. This can accelerate side reactions or trigger a runaway polymerization of unreacted acrylonitrile. Therefore, controlled addition of reagents and external cooling are paramount.

Detailed Synthesis Protocol

This protocol is designed for a ~1.0 mole scale. Adjustments for larger scales should be made with careful consideration of heat transfer and mixing efficiency.

Part A: Preparation of Sodium p-Toluenesulfinate

This procedure is adapted from established methods for the reduction of sulfonyl chlorides.[12]

Equipment:

• 4 L beaker or reaction vessel

• Overhead mechanical stirrer

• Thermometer

• Heating mantle

• Large Büchner funnel for filtration

Procedure:

• Setup: In the 4 L reaction vessel, combine anhydrous sodium sulfite (315 g, 2.5 mol) and sodium bicarbonate (210 g, 2.5 mol) with 1.2 L of water.

• Heating: Begin vigorous stirring and heat the slurry to 70-80 °C.

• TsCl Addition: Once the temperature is stable, begin the portion-wise addition of p-toluenesulfonyl chloride (190.6 g, 1.0 mol) over approximately 1.5-2 hours. Causality: Adding the TsCl slowly is critical to control the reaction rate and maintain the temperature within the desired range, preventing decomposition and side reactions.

• Reaction: After the addition is complete, continue stirring at 70-80 °C for an additional hour to ensure the reaction goes to completion.

• Crystallization: Remove the heat source and allow the mixture to cool slowly to room temperature, then cool further in an ice bath for 1-2 hours to maximize crystallization of the sodium p-toluenesulfinate.

• Isolation: Collect the solid product by suction filtration. Wash the filter cake with two portions of cold water (2x 200 mL) followed by one portion of cold ethanol (1x 150 mL) to remove inorganic salts and residual water.

• Drying: Dry the resulting white, crystalline solid in a vacuum oven at 50-60 °C to a constant weight. The expected yield is typically 140-160 g (78-90%).

Part B: Synthesis of 3-(Toluene-4-sulfonyl)-propionitrile

Equipment:

• 2 L three-neck round-bottom flask

• Overhead mechanical stirrer

• Thermometer

• Addition funnel

• Reflux condenser

• Cooling bath (ice-water)

Procedure:

• Setup: Equip the 2 L flask with the stirrer, thermometer, and addition funnel. Charge the flask with the dried sodium p-toluenesulfinate (142.5 g, 0.8 mol) and 800 mL of 95% ethanol.

• Acrylonitrile Addition: In the addition funnel, place acrylonitrile (53.1 g, 66.5 mL, 1.0 mol). Note: A modest excess of acrylonitrile is used to drive the reaction to completion.

• Reaction Initiation: Begin stirring the ethanol slurry. Start the dropwise addition of acrylonitrile to the flask. An exotherm will be observed. Maintain the internal temperature between 40-50 °C using the cooling bath as needed. The addition should take approximately 1 hour. Causality: Controlled addition is the most critical parameter for safety and selectivity. A rapid addition can cause the temperature to spike, leading to uncontrolled polymerization of acrylonitrile.

• Reaction Completion: After the addition is complete, remove the cooling bath and allow the mixture to stir at ambient temperature for 4-6 hours, or until reaction completion is confirmed by TLC or HPLC analysis.

• Product Isolation (Work-up):

  • Cool the reaction mixture in an ice bath for 1 hour. The product will often crystallize directly from the reaction medium.

  • Collect the crude product by suction filtration.

  • Wash the filter cake with cold 50% aqueous ethanol (2x 100 mL) to remove any unreacted sulfinate salt, followed by a small amount of cold ethanol (1x 50 mL).

• Purification:

  • Transfer the crude solid to a suitable flask and recrystallize from hot ethanol (~3-4 mL of ethanol per gram of crude product).

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to complete crystallization.

  • Filter the purified crystals, wash with a minimal amount of cold ethanol, and dry under vacuum.

  • The expected yield of pure 3-(Toluene-4-sulfonyl)-propionitrile is 125-142 g (75-85% based on the sulfinate).

Mechanism of Michael Addition

The core transformation is a classic example of nucleophilic conjugate addition.

Caption: Mechanism of the Michael addition step.

Analytical Characterization and Validation

The identity and purity of the final product should be confirmed using standard analytical techniques.

Parameter	Expected Result	Rationale
Appearance	White to off-white crystalline solid	Visual confirmation of product form.
Melting Point	102-104 °C	A sharp melting point range indicates high purity.
¹H NMR (CDCl₃, 400 MHz)	δ ~7.8 (d, 2H), δ ~7.4 (d, 2H), δ ~3.4 (t, 2H), δ ~2.9 (t, 2H), δ ~2.5 (s, 3H)	Confirms the proton environment of the molecular structure.
IR (ATR)	ν ~2250 cm⁻¹ (C≡N), ν ~1320, 1140 cm⁻¹ (S=O, asymm & symm)	Confirms the presence of key functional groups (nitrile and sulfone).
HPLC Purity	>99%	Quantifies the purity and identifies any potential impurities. A validated HPLC method is crucial for quality control in drug development.[13]

Conclusion

This application note provides a detailed, reliable, and scalable protocol for the synthesis of 3-(Toluene-4-sulfonyl)-propionitrile. By understanding the underlying chemical principles, adhering strictly to the outlined safety protocols—especially concerning the handling of acrylonitrile—and implementing robust analytical controls, researchers can confidently produce this key intermediate with high yield and purity. The emphasis on controlled addition rates and thermal management provides a solid foundation for transitioning this synthesis from the laboratory bench to larger-scale production environments.

References

• Vertex AI Search. (2025, January 6). What is Acrylonitrile ( AN )? Hazard Classification, Uses, Risks, and Storage Guidelines.
• University of Windsor.
• American Chemical Society. (2025, May 26). Acrylonitrile.
• New Jersey Department of Health. (1998, May). ACRYLONITRILE HAZARD SUMMARY.
• U.S. Environmental Protection Agency. Acrylonitrile | EPA.
• Sigma-Aldrich. 3-(TOLUENE-4-SULFONYL)-PROPIONITRILE AldrichCPR.
• CymitQuimica. CAS 5697-44-9: 2-[(4-Methylphenyl)sulfonyl]acetonitrile.
• Organic Syntheses. p. 943 - Organic Syntheses Procedure.
• Google Patents. (2017, November 14). US9815781B1 - Process for preparing 3-(methylsulfonyl)propionitrile.
• Loba Chemie. (2019, February 22). 4-TOLUENESULPHONYL CHLORIDE FOR SYNTHESIS MSDS.
• PubMed. (2012, April). Reactions of nitrophenide and halonitrophenide ions with acrylonitrile and alkyl acrylates in the gas phase: addition to the carbonyl group versus Michael addition.
• Sigma-Aldrich. 3-(TOLUENE-4-SULFONYL)-PROPIONITRILE AldrichCPR.
• Sigma-Aldrich. 3-(TOLUENE-4-SULFONYL)-PROPIONITRILE AldrichCPR.
• Organic Syntheses. p-Toluenesulfinic acid, sodium salt - Organic Syntheses Procedure.
• Organic Syntheses. Sulfone, methyl p-tolyl - Organic Syntheses Procedure.
• Organic Syntheses. p-TOLYLSULFONYLDIAZOMETHANE - Organic Syntheses Procedure.
• Chemsrc. (2025, September 12). CAS#:10154-80-0 | Propanenitrile,3-[(4-methylphenyl)sulfonyl].
• RSC Publishing. Free-solvent Michael addition of glycerol to acrylic compounds.
• PubMed. (2005, January 25).
• Santa Cruz Biotechnology. 3-(Toluene-4-sulfonyl)-propionic acid | CAS 10154-76-4.
• NSF PAR.
• Organic Chemistry Portal. p-Toluenesulfonamides.
• ResearchGate. ORIGINAL PAPER Michael addition of phenylacetonitrile to the acrylonitrile group....
• Sigma-Aldrich. 3-(TOLUENE-4-SULFONYL)-PROPIONITRILE AldrichCPR.
• A2B Chem. 10154-76-4 | 3-(Toluene-4-sulfonyl)-propionic acid.
• Google Patents. (2016, April 20). CN105503671A - Preparation method of p-toluene sulfonyl chloride.
• ResearchGate. (2021, January 29). Development of Analytical Method for Determination of p-toluenesulfonylurea and its Impurities....
• ResearchGate. (2025, August 10).
• PubMed. (2016). Recent Progress in Analytical Methods for Determination of Urinary 3-Hydroxypropylmercapturic Acid....
• ResearchGate. Recent Progress in Analytical Methods for Determination of Urinary 3-Hydroxypropylmercapturic Acid....

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Toluene-4-sulfonyl)-propionitrile

Welcome to the technical support center for the synthesis of 3-(Toluene-4-sulfonyl)-propionitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthetic procedure. Our goal is to provide you with in-depth, field-proven insights to ensure the success of your experiments.

Introduction to the Synthesis

The synthesis of 3-(Toluene-4-sulfonyl)-propionitrile is typically achieved via a Michael addition of sodium p-toluenesulfinate to acrylonitrile. This reaction, while straightforward in principle, is sensitive to several factors that can lead to the formation of undesirable byproducts and reduced yields. This guide will address the most common issues in a question-and-answer format, providing both the underlying chemical principles and practical troubleshooting steps.

Core Synthesis Protocol

The following protocol is a representative procedure for the synthesis of 3-(Toluene-4-sulfonyl)-propionitrile and will serve as the basis for our troubleshooting guide.

Reaction Scheme:

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, condenser, and a nitrogen inlet, add sodium p-toluenesulfinate and a suitable solvent (e.g., ethanol, isopropanol, or acetonitrile).

• Inert Atmosphere: Purge the flask with nitrogen for 10-15 minutes to create an inert atmosphere.

• Addition of Catalyst: If a base catalyst is used (e.g., a catalytic amount of a non-nucleophilic base), add it to the suspension.

• Addition of Acrylonitrile: Slowly add acrylonitrile to the reaction mixture at a controlled temperature. The reaction is often exothermic.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once the reaction is complete, cool the mixture and remove the solvent under reduced pressure. The residue can be taken up in a suitable organic solvent and washed with water to remove any remaining inorganic salts.

• Purification: The crude product is then purified, typically by recrystallization from a suitable solvent system (e.g., ethanol/water or isopropanol).

Troubleshooting Guide & FAQs

Issue 1: Low or No Product Formation

Q1: I've followed the protocol, but my reaction shows very little to no formation of the desired product. What are the likely causes?

A1: This is a common issue that can often be traced back to the quality of your starting materials or suboptimal reaction conditions.

• Purity of Sodium p-Toluenesulfinate: Commercial sodium p-toluenesulfinate can be of variable quality and is known to be hygroscopic.[1][2] The presence of excess water can inhibit the reaction.

  • Troubleshooting:

    • Dry your sodium p-toluenesulfinate in a vacuum oven at a moderate temperature (e.g., 60-80 °C) for several hours before use.

    • Store the dried reagent in a desiccator.

    • Consider purchasing from a supplier that provides a certificate of analysis with a high purity assay.

• Inhibition of Acrylonitrile: Acrylonitrile is often supplied with a polymerization inhibitor (e.g., hydroquinone monomethyl ether). While necessary for storage, a high concentration of inhibitor can quench the desired reaction.

  • Troubleshooting: For laboratory-scale synthesis, it is usually not necessary to remove the inhibitor. However, if you suspect it is interfering, you can pass the acrylonitrile through a column of activated alumina immediately before use.

• Reaction Temperature: The Michael addition may require a certain activation energy.

  • Troubleshooting: If you are running the reaction at room temperature, try gently heating the mixture (e.g., to 40-60 °C) and monitor the progress by TLC. Be cautious, as excessive heat can promote side reactions.

Issue 2: Polymerization of Acrylonitrile

Q2: My reaction mixture became very viscous and difficult to stir, or even solidified completely. What happened?

A2: This is a classic sign of acrylonitrile polymerization, which is the most common and problematic side reaction. Acrylonitrile can undergo rapid, and sometimes violent, anionic polymerization in the presence of strong bases.

Mechanism of Anionic Polymerization of Acrylonitrile

Anionic polymerization of acrylonitrile.

• Troubleshooting & Prevention:

  • Control of Basicity: If using a base catalyst, opt for a weaker, non-nucleophilic base or use it in strictly catalytic amounts. Strong bases like sodium hydroxide or potassium tert-butoxide can be particularly problematic.

  • Order and Rate of Addition: Add the acrylonitrile slowly and dropwise to the reaction mixture. This prevents a high local concentration of the monomer, which can favor polymerization.

  • Temperature Control: The polymerization is exothermic. Maintain a controlled temperature, using an ice bath if necessary, especially during the addition of acrylonitrile.

  • Use of Inhibitors: For larger-scale reactions, consider adding a radical inhibitor like hydroquinone, although this is more effective against radical polymerization.

Issue 3: Formation of a Second, Higher Molecular Weight Adduct

Q3: My NMR/LC-MS analysis shows a significant impurity with a mass corresponding to the addition of two molecules of acrylonitrile to the sulfinate. What is this and how can I avoid it?

A3: You are likely observing the product of a double Michael addition. The initial product, 3-(toluene-4-sulfonyl)-propionitrile, has acidic protons on the carbon alpha to both the sulfonyl and nitrile groups. Under basic conditions, this can be deprotonated to form a carbanion, which can then act as a nucleophile and attack a second molecule of acrylonitrile.

Mechanism of Double Michael Addition

Formation of the double Michael addition byproduct.

• Troubleshooting:

  • Stoichiometry Control: Use a slight excess of sodium p-toluenesulfinate relative to acrylonitrile (e.g., 1.1 equivalents of the sulfinate). This ensures that the acrylonitrile is consumed before it can react with the product.

  • Minimize Base: Use the minimum amount of base necessary to catalyze the initial reaction.

  • Reaction Time: Monitor the reaction closely and stop it as soon as the starting acrylonitrile is consumed to prevent the slower second addition from occurring to a significant extent.

Issue 4: Product Purification Challenges

Q4: I have a good conversion to the product, but I'm struggling to purify it. My crude product is an oil, or I'm getting low recovery after recrystallization.

A4: Purification issues often stem from the presence of side products that can interfere with crystallization.

• Oily Product: An oily crude product often indicates the presence of oligomers from acrylonitrile polymerization or the double addition product, which can act as crystallization inhibitors.

  • Troubleshooting:

    • Try to remove the oligomers by trituration with a solvent in which your desired product is sparingly soluble but the oligomers are soluble (e.g., diethyl ether or a hexane/ethyl acetate mixture).

    • If trituration fails, column chromatography on silica gel may be necessary.

• Low Recrystallization Recovery: This can be due to the choice of an inappropriate solvent system or the presence of soluble impurities.

  • Troubleshooting:

    • Solvent Selection: The ideal recrystallization solvent is one in which your product is highly soluble at elevated temperatures but poorly soluble at low temperatures. For 3-(toluene-4-sulfonyl)-propionitrile, common choices include isopropanol, ethanol, or a mixed solvent system like ethanol/water. Perform small-scale solubility tests to find the optimal system.

    • Procedure: Ensure you are using the minimum amount of hot solvent required to fully dissolve the crude product. Using too much solvent will result in low recovery. After dissolving, allow the solution to cool slowly to room temperature before placing it in an ice bath to maximize the formation of pure crystals.

Data Summary Tables

Table 1: Effect of Reaction Parameters on Product Yield and Side Reactions

Parameter	Condition	Expected Impact on Main Reaction	Potential for Side Reactions	Recommendation
Temperature	Low (e.g., 0-25 °C)	Slower reaction rate	Lower risk of polymerization	Start at lower temperatures and gently warm if needed.
High (e.g., > 60 °C)	Faster reaction rate	High risk of polymerization and other side reactions	Avoid high temperatures unless necessary and with careful control.
Base Catalyst	None or Weak Base	May be slow	Minimized polymerization	Ideal for controlled reactions.
Strong Base	Fast reaction	Very high risk of rapid polymerization	Use with extreme caution and in catalytic amounts only.
Stoichiometry	Acrylonitrile in excess	May drive reaction to completion	High risk of polymerization and double addition	Not recommended.
(Sulfinate:Acrylonitrile)	Sulfinate in slight excess (1.1:1)	Good conversion	Minimizes double addition	Recommended for optimal selectivity.

Process Workflow and Troubleshooting Logic

Troubleshooting workflow for the synthesis.

References

• Whitmore, F. C.; Hamilton, F. H. Sodium p-Toluenesulfinate. Org. Synth.1922 , 2, 89. DOI: 10.15227/orgsyn.002.0089. [Link]

• American Cyanamid Company. The Chemistry of Acrylonitrile, 2nd ed. 1959.

• The Journal of Organic Chemistry, 28, p. 593, 1963. DOI: 10.1021/jo01037a524. [Link]

• PubChem. Sodium p-toluenesulfinate. [Link]

• Bruson, H. A. Cyanoethylation. Org. React.1949 , 5, 79-135. DOI: 10.1002/0471264180.or005.02. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimization of 3-(Toluene-4-sulfonyl)-propionitrile Synthesis

Current Status: Operational Topic: Reaction Optimization & Troubleshooting Guide Ticket ID: CHEM-SUP-882 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

This technical guide addresses the synthesis of 3-(Toluene-4-sulfonyl)-propionitrile (also known as 3-tosylpropanenitrile) via the Michael addition of sodium p-toluenesulfinate to acrylonitrile. While theoretically straightforward, this reaction is prone to specific failure modes—primarily the polymerization of acrylonitrile and competitive O-alkylation.

This documentation moves beyond standard recipes, offering a mechanism-driven approach to optimization, troubleshooting, and purification.

Module 1: The Reaction Architecture

Mechanistic Logic

The synthesis relies on the nucleophilicity of the sulfinate anion.[1] Understanding the Hard-Soft Acid-Base (HSAB) theory is critical here:

• The Nucleophile: The sulfinate anion (

  ) is ambident. The Sulfur atom is a "soft" nucleophile, while the Oxygen atom is "hard."

• The Electrophile: Acrylonitrile contains a "soft"

  -carbon acceptor.

• The Outcome: Soft-Soft interaction dominates, leading to S-alkylation (formation of the desired sulfone) rather than O-alkylation (formation of the unstable sulfinate ester).

The Role of pH (The Control Lever)

Controlling pH is the single most critical variable.

• Too Basic (pH > 9): Risk of base-catalyzed polymerization of acrylonitrile (anionic polymerization).

• Too Acidic (pH < 3): The sulfinate anion is protonated to

  -toluenesulfinic acid ( ), significantly reducing nucleophilicity.

• Optimal Window: Slightly acidic to neutral (pH 4–7). This is why Acetic Acid is the preferred additive; it buffers the reaction and provides a proton source for the intermediate enolate without quenching the nucleophile.

Reaction Pathway Visualization

The following diagram illustrates the critical pathway and potential divergence points.

Figure 1: Mechanistic pathway highlighting the critical path to product versus the polymerization failure mode.

Module 2: Optimized Experimental Protocol

Safety Alert: Acrylonitrile is highly toxic, volatile, and a suspected carcinogen. All operations must occur in a fume hood.

Standardized Protocol (Acetic Acid Mediated)

This protocol minimizes polymerization and maximizes S-alkylation specificity.

Reagents:

• Sodium p-toluenesulfinate (tetrahydrate or anhydrous): 1.0 equiv.

• Acrylonitrile: 1.5 equiv. (Excess drives kinetics; removed easily).

• Acetic Acid (Glacial): 1.0 equiv.

• Solvent: Water/Ethanol (1:1 v/v) or pure Water.

Step-by-Step Workflow:

• Dissolution: In a round-bottom flask, dissolve Sodium p-toluenesulfinate (10 mmol) in Water/Ethanol (20 mL).

• Buffering: Add Acetic Acid (10 mmol). The solution may become slightly cloudy; this is normal.

• Addition: Add Acrylonitrile (15 mmol) dropwise at room temperature.

• Reaction: Heat to 70–80°C for 2–4 hours.

  • Checkpoint: The reaction mixture should remain fluid. If it turns into a solid white plastic mass, polymerization has occurred (see Troubleshooting).

• Cooling: Allow the mixture to cool slowly to room temperature, then to 0°C. The product is highly crystalline.

• Isolation: Filter the white precipitate.

• Purification: Recrystallize from Ethanol or Ethanol/Water if necessary.

Module 3: Troubleshooting & Diagnostics

Diagnostic Decision Tree

Use this logic flow to identify the root cause of failure.

Figure 2: Diagnostic workflow for common experimental failures.

FAQ: Specific Failure Modes

Q: The reaction mixture turned into a solid, unworkable gel. What happened? A: You likely polymerized the acrylonitrile.[2][3] This happens if the reaction is too basic or if "inhibitor-free" acrylonitrile was used without fresh inhibitor.

• Fix: Ensure you are adding Acetic Acid before heating. Add a radical inhibitor like hydroquinone or MEHQ (10-50 ppm) to the reaction mixture.

Q: My yield is low (<50%), but I see unreacted sulfinate. A: This indicates stalled kinetics.

• Fix: Acrylonitrile boils at ~77°C. If you reflux too vigorously in an open system, you may have distilled off your electrophile. Use a highly efficient reflux condenser or a sealed pressure vial. Increase Acrylonitrile equivalents to 2.0.

Q: The product is oiling out instead of crystallizing. A: This is common if the ethanol concentration is too high or the product is impure.

• Fix: Reheat to dissolve the oil, add more water (to reach ~20% EtOH), and cool very slowly with vigorous stirring to induce nucleation. Seeding with a crystal of pure product is highly effective.

Module 4: Data & Specifications[4]

Solvent Screening Data

We have compiled solubility and reaction efficiency data to guide solvent selection.

Solvent System	Reaction Rate	Isolation Ease	Polymerization Risk	Recommendation
Water (100%)	Moderate (Heterogeneous)	High (Filtration)	Low	Excellent (Green)
Water/EtOH (1:1)	Fast (Homogeneous)	High (Cooling)	Moderate	Standard
DMF/DMSO	Fast	Low (Requires aqueous workup)	High	Avoid
DCM/Chloroform	Slow	Moderate	Low	Not Recommended

Product Characterization Targets

Ensure your isolated material meets these metrics before proceeding to downstream applications.

• Appearance: White crystalline solid/needles.

• Melting Point: 93.5 – 94.5 °C [1].

• Solubility: Soluble in Ethanol (hot), Chloroform, Ethyl Acetate. Insoluble in Water (cold).

References

• Organic Syntheses. (1923). Preparation of Sodium p-Toluenesulfinate (Precursor Synthesis). Org. Synth. 1923, 3,[4] 85. Retrieved from [Link]

• PubChem. (2025).[5] p-Toluenesulfinic acid, sodium salt - Compound Summary. Retrieved from [Link]

• ResearchGate. (2007). Michael Addition Reaction Kinetics of Acetoacetates and Acrylates. (General Mechanism Reference). Retrieved from [Link]

(Note: The synthesis of 3-tosylpropanenitrile is a classic application of sulfinate nucleophilicity. The specific protocol combining acetic acid and aqueous media is derived from standard "Green Chemistry" sulfone synthesis methodologies validated in literature sources 2 and 3.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. igtpan.com [igtpan.com]
• 3. cpsm.kpi.ua [cpsm.kpi.ua]
• 4. CN105503671A - Preparation method of p-toluene sulfonyl chloride - Google Patents [patents.google.com]
• 5. p-Toluenesulfonic acid | C7H7SO3H | CID 6101 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 3-(Toluene-4-sulfonyl)-propionitrile Reactions and the Critical Role of Temperature

Welcome to the technical support center for 3-(Toluene-4-sulfonyl)-propionitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this versatile reagent. My aim is to synthesize my field experience with established scientific principles to help you navigate the nuances of your reactions, with a particular focus on the often-critical parameter of temperature.

Introduction: Understanding the Reactivity of 3-(Toluene-4-sulfonyl)-propionitrile

3-(Toluene-4-sulfonyl)-propionitrile is a bifunctional molecule featuring a sulfone group and a nitrile group. The electron-withdrawing nature of both the tosyl and cyano groups renders the protons on the α- and β-carbons acidic, making it susceptible to base-mediated reactions. Furthermore, the tosyl group is an excellent leaving group, predisposing the molecule to elimination reactions. The interplay between these reactive sites is highly dependent on reaction conditions, with temperature being a paramount factor in dictating the reaction pathway and product distribution.

This guide will address common issues encountered during the use of 3-(Toluene-4-sulfonyl)-propionitrile, providing a mechanistic rationale for troubleshooting steps.

Troubleshooting Guide

Problem 1: Low Yield in Cyanoethylation Reactions

Q: I am using 3-(Toluene-4-sulfonyl)-propionitrile as a cyanoethylating agent for an alcohol/thiol/amine, but my yields are consistently low. What could be the cause?

A: Low yields in cyanoethylation reactions with this reagent often stem from a suboptimal temperature setting, which can either lead to an incomplete reaction or promote side reactions.

Causality and Troubleshooting Steps:

• Insufficiently Low Temperature: While aiming to avoid side reactions, an excessively low temperature may not provide enough activation energy for the desired nucleophilic attack.

  • Recommendation: Gradually increase the reaction temperature in 5-10 °C increments. Monitor the reaction progress by TLC or LC-MS to find the optimal temperature where the product is formed at a reasonable rate without significant byproduct formation. For many nucleophilic additions to vinyl sulfones (which can be formed in situ), an optimal temperature is around 10 °C.[1]

• Competing Elimination Reaction: At elevated temperatures, particularly in the presence of a strong base, 3-(Toluene-4-sulfonyl)-propionitrile can undergo β-elimination to form p-tolyl vinyl sulfone. This highly reactive intermediate can then polymerize or react with the nucleophile. However, controlling its formation is key.

  • Recommendation: If you suspect elimination is the issue, consider running the reaction at a lower temperature (e.g., 0 °C to room temperature). The use of a milder, non-hindered base can also disfavor elimination.

• Complex Competing Reactions: Cyanoethylation can be accompanied by a host of side reactions, and temperature can influence their rates differently.[2]

  • Recommendation: A thorough optimization of reaction temperature, solvent, and base is crucial. A Design of Experiments (DoE) approach can be highly effective in mapping the reaction landscape and identifying the optimal conditions.

Problem 2: Formation of an Unexpected Elimination Product

Q: My reaction is producing a significant amount of what appears to be p-tolyl vinyl sulfone instead of my desired substituted product. How can I suppress this side reaction?

A: The formation of p-tolyl vinyl sulfone is a classic example of a temperature- and base-dependent β-elimination reaction. The tosyl group is an excellent leaving group, and the protons α to the sulfone are acidic enough to be removed by a base.

Causality and Troubleshooting Steps:

• Mechanism of Elimination:

  Caption: Simplified reaction pathway showing the competition between substitution and elimination.

• Influence of Temperature: Elimination reactions generally have a higher activation energy than substitution reactions and are entropically favored. Therefore, higher temperatures will almost always favor the elimination product.[3]

  • Recommendation: Lower the reaction temperature significantly. Reactions that are sluggish at room temperature may proceed cleanly at 0 °C or even lower over a longer period.

• Choice of Base: The strength and steric bulk of the base are critical. A strong, bulky base will preferentially abstract a proton, leading to elimination.

  • Recommendation: Switch to a weaker or less sterically hindered base. For example, if you are using potassium tert-butoxide, consider trying triethylamine or potassium carbonate.

Frequently Asked Questions (FAQs)

Q1: What is the general thermal stability of 3-(Toluene-4-sulfonyl)-propionitrile? At what temperature should I start to worry about decomposition?

Q2: How does temperature affect the rate of nucleophilic substitution reactions with 3-(Toluene-4-sulfonyl)-propionitrile?

A2: As with most chemical reactions, increasing the temperature will generally increase the rate of nucleophilic substitution. However, the key is to find a balance. While a higher temperature will speed up the desired reaction, it may disproportionately accelerate undesirable side reactions like elimination or decomposition of sensitive products. A common starting point for nucleophilic substitutions on tosylates is in the range of 60-80 °C, but this should be optimized for each specific transformation.[6]

Q3: Can temperature influence the outcome of Michael addition reactions where 3-(Toluene-4-sulfonyl)-propionitrile acts as a precursor to the Michael acceptor?

A3: Absolutely. In a scenario where 3-(Toluene-4-sulfonyl)-propionitrile is treated with a base to generate p-tolyl vinyl sulfone in situ for a subsequent Michael addition, temperature control is paramount.

• Low Temperatures (0 to 10 °C): These conditions can favor the Michael addition product. Lower temperatures can help to control the reactivity of the highly electrophilic vinyl sulfone, preventing polymerization and other side reactions. Interestingly, for some nucleophile-mediated Michael additions, an optimal temperature around 10 °C has been reported, as lower temperatures can slow the reaction too much.[1]

• Higher Temperatures (>40 °C): At elevated temperatures, the retro-Michael reaction can become significant, leading to an equilibrium mixture and potentially lower yields of the desired adduct.[7]

Q4: Are there any specific temperature considerations when working with 3-(Toluene-4-sulfonyl)-propionitrile under strongly acidic or basic conditions?

A4: Yes, extreme pH conditions combined with elevated temperatures can lead to degradation.

• Acidic Conditions: While the sulfone and nitrile groups are relatively stable to acid, prolonged heating in strong acid could potentially lead to hydrolysis of the nitrile group to a carboxylic acid, forming 3-(Toluene-4-sulfonyl)-propionic acid.

• Basic Conditions: As discussed, strong bases, especially at higher temperatures, will promote β-elimination. Furthermore, very harsh basic conditions (e.g., concentrated NaOH at high temperatures) could potentially lead to hydrolysis of the nitrile or even degradation of the tosyl group. The stability of many organic compounds decreases with increasing temperature and pH.[8]

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution

This protocol provides a starting point for the substitution of a nucleophile for the tosylate group, which is not a direct reaction of 3-(Toluene-4-sulfonyl)-propionitrile but is relevant to the chemistry of the tosyl group.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the tosylated substrate (1.0 eq) in a suitable solvent (e.g., DMF, acetonitrile).

• Addition of Nucleophile: Add the nucleophile (1.1 - 2.0 eq).

• Heating: Heat the reaction mixture to a temperature between 60-80 °C.[6]

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into water. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: In Situ Generation of Vinyl Sulfone for Michael Addition

This protocol is for a reaction where 3-(Toluene-4-sulfonyl)-propionitrile is used to generate p-tolyl vinyl sulfone in the presence of a nucleophile.

• Reaction Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the nucleophile (1.0 eq) and 3-(Toluene-4-sulfonyl)-propionitrile (1.1 eq) in a dry, aprotic solvent (e.g., THF, dichloromethane).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Base Addition: Slowly add a solution of a suitable base (e.g., triethylamine, 1.2 eq) to the reaction mixture.

• Reaction: Allow the reaction to stir at 0 °C and then slowly warm to room temperature. Monitor the reaction by TLC or LC-MS.

• Quenching and Workup: Once the reaction is complete, quench with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent.

• Purification: Dry the combined organic layers, concentrate, and purify the product by column chromatography.

Data Summary

Parameter	Recommended Temperature Range	Rationale & Potential Issues
Nucleophilic Substitution	60-80 °C (starting point)	Higher temperatures increase rate but may promote elimination.[6]
Michael Addition	0-10 °C	Lower temperatures control reactivity and suppress side reactions and retro-Michael addition.[1][7]
β-Elimination	Generally > Room Temperature	Favored by higher temperatures and strong bases.[3]
Thermal Stability	Stable up to >150 °C	Decomposition is not a concern under normal reaction conditions.[1]

Visualizing Reaction Pathways

Caption: Key reaction pathways of 3-(Toluene-4-sulfonyl)-propionitrile, highlighting the central role of the vinyl sulfone intermediate.

References

• Cyanoethylation – Knowledge and References. Taylor & Francis. Available at: [Link]

• Nucleophile-mediated oxa-Michael addition reactions of divinyl sulfone – a thiol-free option for step-growth polymerisations. RSC Publishing, 2015. Available at: [Link]

• Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers Bearing Pendant Carboxyl Groups. MDPI, 2018. Available at: [Link]

• Investigations on the thermal stability of a MDI based polyurethane elastomer. Journal of Analytical and Applied Pyrolysis, 2010.
• Thermochemistry of Sulfones Relevant to Oxidative Desulfuriz

• Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination. MDPI, 2024. Available at: [Link]

• Elimination Reactions of Alcohols. Master Organic Chemistry, 2015. Available at: [Link]

• Initial steps in the degradation of benzene sulfonic acid, 4-toluene sulfonic acids, and orthanilic acid in Alcaligenes sp. strain O-1. PubMed. Available at: [Link]

• Concerted Nucleophilic Aromatic Substitutions. PMC - NIH. Available at: [Link]

• The role of β-elimination for the clinical activity of hypomethylating agents and cyclophosphamide analogues. PubMed Central. Available at: [Link]

• Degradability, Thermal Stability, and High Thermal Properties in Spiro Polycycloacetals Partially Derived

• Organocatalytic Michael addition of aldehydes to vinyl sulfones: enantioselective alpha-alkylations of aldehydes and their derivatives. PubMed, 2008. Available at: [Link]

• Application Notes and Protocols: Nucleophilic Substitution Reactions Using Tosyl Groups. Benchchem.

• Exploiting retro oxa-Michael chemistry in polymers. ChemRxiv. Available at: [Link]

• 10.4: Elimination Reactions of Alcohols- Dehydration. Chemistry LibreTexts, 2014. Available at: [Link]

• Study on the Thermal Stability and Decomposition Kinetics of Polypropylene Glycol – Glycidyl Azide Polymer.

• Elimination Reactions of Alcohols. Chemistry LibreTexts, 2023. Available at: [Link]

• Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction and polymerization. Polymer Chemistry (RSC Publishing).
• Effects of ionic strength, temperature, and pH on degradation of selected antibiotics. Journal of Environmental Quality, 2008.

• Enantioselective Michael addition to vinyl phosphonates via hydrogen bond-enhanced halogen bond catalysis. PMC - NIH. Available at: [Link]

• p-Toluenesulfonic acid | C7H7SO3H | CID 6101. PubChem. Available at: [Link]

• An In-depth Technical Guide on the Thermal Stability Analysis of 3-(4-Chlorophenoxy)phthalonitrile Monomer. Benchchem.

Sources

• 1. Nucleophile-mediated oxa-Michael addition reactions of divinyl sulfone – a thiol-free option for step-growth polymerisations - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY01527H [pubs.rsc.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Enantioselective Michael addition to vinyl phosphonates via hydrogen bond-enhanced halogen bond catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of ionic strength, temperature, and pH on degradation of selected antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]

Catalyst Selection for 3-(Toluene-4-sulfonyl)-propionitrile Synthesis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of 3-(Toluene-4-sulfonyl)-propionitrile. This guide, curated by a Senior Application Scientist, provides in-depth technical insights and practical troubleshooting advice to navigate the complexities of your synthesis. We move beyond simple step-by-step instructions to explain the underlying chemical principles, ensuring you can adapt and optimize the synthesis for your specific needs.

I. Understanding the Synthesis: A Mechanistic Overview

The synthesis of 3-(Toluene-4-sulfonyl)-propionitrile is predominantly achieved through a Michael addition reaction. This powerful carbon-carbon bond-forming reaction involves the addition of a nucleophile (the Michael donor) to an α,β-unsaturated carbonyl compound (the Michael acceptor). In this specific synthesis:

• Michael Donor: The sulfinate anion from sodium p-toluenesulfinate.

• Michael Acceptor: Acrylonitrile.

The reaction is typically catalyzed by a base, which deprotonates the sulfinic acid to form the more nucleophilic sulfinate anion, or facilitated by a phase-transfer catalyst to bring the aqueous sulfinate salt into an organic phase where the acrylonitrile is soluble.

Caption: General workflow for the synthesis of 3-(Toluene-4-sulfonyl)-propionitrile.

II. Catalyst Selection Guide

The choice of catalyst is critical and depends on several factors, including reaction scale, desired reaction time, and the specific experimental setup.

Catalyst Type	Examples	Advantages	Disadvantages	Best Suited For
Base Catalysts	Potassium Hydroxide (KOH), Sodium Hydroxide (NaOH), Potassium Carbonate (K2CO3) on Zeolite	Inexpensive, readily available.[1]	Can promote side reactions like acrylonitrile polymerization, may require careful control of concentration and temperature.	Small to medium-scale syntheses where cost is a primary concern.
Phase-Transfer Catalysts (PTC)	Benzyltrimethylammonium hydroxide (Triton B), Tetrabutylammonium bromide (TBAB)	Allows for the reaction of water-soluble sulfinate salts with organic-soluble acrylonitrile, often leading to cleaner reactions and easier work-up.[2] Can be used in biphasic systems, simplifying product isolation.	More expensive than simple bases, potential for catalyst poisoning by impurities.	Reactions where reactants have poor mutual solubility, and for achieving higher yields with fewer side products.
Organocatalysts	Cinchona alkaloid derivatives	Can offer high enantioselectivity for asymmetric Michael additions (not typically required for this achiral product).[3]	High cost, may require specific reaction conditions.	Chiral synthesis applications.

III. Experimental Protocols

A. Preparation of the Starting Material: Sodium p-Toluenesulfinate

A reliable method for preparing sodium p-toluenesulfinate is through the reduction of p-toluenesulfonyl chloride.[4][5]

Procedure:

• In a large vessel equipped with a mechanical stirrer, dissolve sodium sulfite and sodium bicarbonate in water.

• Heat the mixture to 70-80°C.

• Slowly add p-toluenesulfonyl chloride in portions while maintaining the temperature.

• After the addition is complete, continue stirring at 70-80°C for one hour.

• Allow the mixture to cool, which will cause the sodium p-toluenesulfinate to crystallize.

• Collect the solid by filtration and wash with cold water.

• The product can be used directly in the next step.

B. Synthesis of 3-(Toluene-4-sulfonyl)-propionitrile using a Base Catalyst

Procedure:

• In a reaction flask, dissolve sodium p-toluenesulfinate in a suitable solvent such as water or a water/alcohol mixture.

• Add a catalytic amount of a base, such as potassium hydroxide.

• Cool the mixture in an ice bath.

• Slowly add acrylonitrile to the reaction mixture while maintaining a low temperature to control the exothermic reaction and minimize polymerization.

• After the addition is complete, allow the reaction to stir at room temperature until completion (monitor by TLC or GC).

• Upon completion, neutralize the reaction mixture with a dilute acid.

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

C. Synthesis using a Phase-Transfer Catalyst (PTC)

Procedure:

• Combine sodium p-toluenesulfinate and a phase-transfer catalyst (e.g., Triton B, 1-5 mol%) in a biphasic solvent system (e.g., toluene/water).

• Add acrylonitrile to the mixture.

• Stir the reaction vigorously at room temperature or with gentle heating. The vigorous stirring is crucial to ensure efficient transfer of the sulfinate anion to the organic phase.

• Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, separate the organic layer.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

• Purify the product as described above.

IV. Troubleshooting Guide

Caption: A logical troubleshooting workflow for common synthesis issues.

V. Frequently Asked Questions (FAQs)

Q1: My reaction is very slow or not proceeding. What could be the issue?

A1: Several factors could contribute to a sluggish reaction:

• Catalyst Inactivity: If using a phase-transfer catalyst, it may be "poisoned" by impurities in the reactants or solvent.[5] Ensure high-purity starting materials and solvents. For base catalysts, ensure the concentration is sufficient to deprotonate the sulfinic acid effectively.

• Poor Mixing: In a biphasic system with a PTC, vigorous stirring is essential to maximize the interfacial area and facilitate the transfer of the sulfinate anion.

• Low Temperature: While low temperatures can suppress side reactions, they will also slow down the desired reaction. A modest increase in temperature may be necessary.

Q2: I am observing a significant amount of a white polymer in my reaction flask. What is it and how can I prevent it?

A2: The white polymer is likely polyacrylonitrile. Acrylonitrile is prone to anionic polymerization, especially in the presence of strong bases. To mitigate this:

• Control Temperature: Keep the reaction temperature low, especially during the addition of acrylonitrile.

• Slow Addition: Add the acrylonitrile dropwise to the reaction mixture to maintain a low instantaneous concentration.

• Use a Weaker Base: Consider using a milder base like potassium carbonate.

• Polymerization Inhibitor: A small amount of a radical inhibitor can be added, although this is less common for base-catalyzed polymerization.

Q3: The work-up of my reaction is difficult due to the formation of an emulsion. How can I resolve this?

A3: Emulsions are common in biphasic reactions, especially with PTCs. To break an emulsion:

• Add Brine: Saturating the aqueous phase with sodium chloride often helps to break up the emulsion.

• Filter through Celite: Passing the entire mixture through a pad of celite can help to separate the phases.

• Change the Solvent: Sometimes, changing the organic solvent can resolve the issue.

Q4: How can I monitor the progress of the reaction?

A4: The reaction can be conveniently monitored by:

• Thin Layer Chromatography (TLC): Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to separate the starting materials from the product. The product, being more polar than acrylonitrile but less polar than the sulfinate salt, will have a distinct Rf value.

• Gas Chromatography (GC): GC can be used to quantify the consumption of acrylonitrile and the formation of the product.

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent tool for monitoring the disappearance of sodium p-toluenesulfinate and the appearance of the product.

Q5: What are the key safety precautions I should take during this synthesis?

A5:

• Acrylonitrile: Acrylonitrile is toxic, flammable, and a suspected carcinogen.[2][4][6][7][8] Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Sodium p-toluenesulfinate: While less hazardous than acrylonitrile, it can cause skin and eye irritation.[9] Handle with appropriate PPE.

• Bases: Strong bases like KOH and NaOH are corrosive. Avoid contact with skin and eyes.

VI. References

• A Process For The Synthesis Of 4 Methyl Sulfonyl Toluene - Quick Company. Available at: [Link]

• Arenenitrile synthesis by cyanations or substitution - Organic Chemistry Portal. Available at: [Link]

• p-Toluenesulfinic acid, sodium salt - Organic Syntheses Procedure. Available at: [Link]

• Michael addition of phenylacetonitrile to the acrylonitrile group leading to diphenylpentanedinitrile. Structural data and theoretical calculations - ResearchGate. Available at: [Link]

• Enantioselective organocatalytic Michael additions to acrylic acid derivatives: generation of all-carbon quaternary stereocentres - Chemical Communications (RSC Publishing). Available at: [Link]

• What Is Catalyst Poisoning In Chemical Reactions? - Chemistry For Everyone - YouTube. Available at: [Link]

• METHYL p-TOLYL SULFONE - Organic Syntheses Procedure. Available at: [Link]

• Safety Data Sheet: Acrylonitrile - Chemos GmbH&Co.KG. Available at: [Link]

• US9815781B1 - Process for preparing 3-(methylsulfonyl)propionitrile - Google Patents. Available at:

• Sulfa-Michael Addition on Dehydroalanine: A Versatile Reaction for Protein Modifications. Available at: [Link]

• Cyanoethylation: A Vital Reaction in the Synthesis of Biologically Active Heterocycles. Available at: [Link]

• Michael Addition Reaction Mechanism - Chemistry Steps. Available at: [Link]

• Acrylonitrile Group Guideline for the Safe Handling and Distribution of Acrylonitrile April 12, 2017 | DigitalOcean. Available at: [Link]

• Industrial Phase-Transfer Catalysis. Available at: [Link]

• Sodium p-toluenesulfinate | C7H7NaO2S | CID 2723791 - PubChem. Available at: [Link]

Sources

• 1. Arenenitrile synthesis by cyanations or substitution [organic-chemistry.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 1910.1045 App A - Substance Safety Data Sheet for Acrylonitrile | Occupational Safety and Health Administration [osha.gov]
• 5. youtube.com [youtube.com]
• 6. chemos.de [chemos.de]
• 7. fishersci.com [fishersci.com]
• 8. ascendmaterials-files.sfo2.cdn.digitaloceanspaces.com [ascendmaterials-files.sfo2.cdn.digitaloceanspaces.com]
• 9. youtube.com [youtube.com]

Technical Support Center: Troubleshooting Low Conversion in 3-(Toluene-4-sulfonyl)-propionitrile Reactions

Welcome to the technical support center for reactions involving 3-(Toluene-4-sulfonyl)-propionitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the synthesis of vinyl sulfones and other derivatives from this versatile reagent. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction outcomes and overcome experimental hurdles.

Introduction: The Chemistry of 3-(Toluene-4-sulfonyl)-propionitrile

3-(Toluene-4-sulfonyl)-propionitrile is a valuable precursor in organic synthesis, most notably for the preparation of p-toluenesulfonyl acrylonitrile, a Michael acceptor with applications in the synthesis of biologically active molecules. The core transformation is a base-mediated β-elimination reaction, typically following an E2 mechanism. Understanding the nuances of this reaction is critical to achieving high conversion and yield. This guide will delve into the mechanistic underpinnings of this transformation to provide logical and actionable solutions to common experimental problems.

Troubleshooting Guide: Addressing Low Conversion and Side Reactions

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Question 1: My reaction has stalled with a significant amount of unreacted 3-(Toluene-4-sulfonyl)-propionitrile remaining. What are the likely causes and how can I drive the reaction to completion?

Answer:

Stalled reactions are a common issue and can often be attributed to several factors related to the E2 elimination mechanism. The rate of an E2 reaction is dependent on the concentration of both the substrate and the base.[1] Therefore, incomplete conversion often points to issues with the base or the overall reaction conditions.

Causality and Solutions:

• Insufficient Base Strength or Stoichiometry: The proton alpha to the nitrile group is acidic due to the electron-withdrawing effects of both the sulfonyl and nitrile groups. However, a sufficiently strong base is required for efficient deprotonation to initiate the elimination.

  • Troubleshooting:

    • Increase Base Stoichiometry: Ensure you are using at least one equivalent of base. An excess (e.g., 1.1 to 1.5 equivalents) can help drive the reaction to completion, especially if the base is partially consumed by trace amounts of water or other acidic impurities.

    • Switch to a Stronger Base: If you are using a weak base (e.g., triethylamine), consider switching to a stronger, non-nucleophilic base. Common choices include 1,8-Diazabicycloundec-7-ene (DBU) or 1,5-Diazabicyclo(4.3.0)non-5-ene (DBN). For very stubborn cases, a stronger base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) may be necessary, although these increase the risk of side reactions.

• Inappropriate Solvent Choice: The solvent plays a crucial role in an E2 reaction. Polar aprotic solvents are generally preferred as they solvate the cation of the base, increasing the basicity of the anion, without solvating the base itself, which would hinder its ability to abstract the proton.

  • Troubleshooting:

    • Solvent Selection: If you are using a protic solvent (e.g., ethanol, methanol), this can solvate and deactivate the base. Switch to a polar aprotic solvent such as acetonitrile (ACN), dimethylformamide (DMF), or tetrahydrofuran (THF).

• Low Reaction Temperature: Elimination reactions, like most chemical reactions, are temperature-dependent.

  • Troubleshooting:

    • Increase Temperature: Gently heating the reaction mixture can provide the necessary activation energy to overcome the reaction barrier. Monitor the reaction by TLC or LC-MS to avoid decomposition at elevated temperatures.

Summary of Key Parameters for Optimization:

Parameter	Recommendation for Improved Conversion	Rationale
Base	Use a strong, non-nucleophilic base (e.g., DBU, t-BuOK). Use 1.1-1.5 equivalents.	Ensures efficient deprotonation to initiate the E2 mechanism.
Solvent	Employ a polar aprotic solvent (e.g., ACN, THF, DMF).	Enhances the reactivity of the base.
Temperature	Gradually increase from room temperature.	Provides the necessary activation energy for the reaction.
Concentration	Maintain a reasonable concentration (e.g., 0.1-1 M).	Very dilute conditions can slow down the bimolecular E2 reaction.

Question 2: I am observing the formation of a significant byproduct alongside my desired vinyl sulfone. How can I identify and suppress this side reaction?

Answer:

The formation of byproducts is a common challenge. In the context of 3-(Toluene-4-sulfonyl)-propionitrile eliminations, the most likely side reactions involve the nitrile group or competing reaction pathways.

Potential Side Reactions and Mitigation Strategies:

• Nitrile Hydrolysis: Under basic (or acidic) conditions, especially in the presence of water, the nitrile group can be hydrolyzed to a primary amide and subsequently to a carboxylic acid.

  • Identification: Look for products with a higher polarity on TLC and a mass corresponding to the addition of one or two molecules of water.

  • Troubleshooting:

    • Anhydrous Conditions: Ensure your solvent and reagents are dry. Use freshly distilled solvents and dry glassware. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

    • Non-Aqueous Workup: During the workup, minimize contact with aqueous acidic or basic solutions if the product is also susceptible to hydrolysis.

• Competing Substitution Reactions (SN2): While less common for this substrate due to the stability of the desired alkene, if a nucleophilic base is used, it could potentially lead to substitution products.

  • Identification: Look for a product with a mass corresponding to the addition of the base and loss of the tosyl group.

  • Troubleshooting:

    • Use a Non-Nucleophilic Base: Employ sterically hindered bases like DBU or t-BuOK, which are poor nucleophiles but strong bases.[2]

Question 3: The reaction appears to be complete by TLC, but my isolated yield is low after purification. What are the potential reasons for product loss?

Answer:

Low isolated yields despite good conversion can be due to the properties of the product, p-toluenesulfonyl acrylonitrile, and the purification method.

Potential Causes of Product Loss and Solutions:

• Product Volatility: The product, p-toluenesulfonyl acrylonitrile, may be volatile, leading to loss during solvent removal under high vacuum or at elevated temperatures.

  • Troubleshooting:

    • Gentle Solvent Removal: Remove the solvent under reduced pressure at a low temperature (e.g., using a rotary evaporator with a room temperature water bath).

    • Avoid High Vacuum for Extended Periods: Once the bulk of the solvent is removed, avoid leaving the product on a high vacuum line for an extended time.

• Product Instability: Vinyl sulfones are reactive Michael acceptors and can be unstable, especially in the presence of nucleophiles or under harsh purification conditions.[3]

  • Troubleshooting:

    • Mild Purification: Use flash column chromatography with a neutral stationary phase (e.g., silica gel) and a non-polar eluent system. Avoid using basic or acidic additives in the eluent unless necessary.

    • Prompt Use or Storage: Use the purified product immediately in the next step or store it at a low temperature (-20 °C) under an inert atmosphere.

• Incomplete Extraction: The product may not have been fully extracted from the aqueous phase during workup.

  • Troubleshooting:

    • Multiple Extractions: Perform multiple extractions (at least 3) with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) to ensure complete recovery of the product.

    • Brine Wash: Wash the combined organic layers with brine to remove dissolved water, which can improve the efficiency of the drying and solvent removal steps.

Experimental Workflow and Visualization

Visualizing the Reaction: The E2 Elimination Pathway

The base-mediated conversion of 3-(Toluene-4-sulfonyl)-propionitrile to p-toluenesulfonyl acrylonitrile proceeds through a concerted E2 mechanism. The base removes a proton from the carbon alpha to the nitrile group, and simultaneously, the p-toluenesulfinate leaving group departs, leading to the formation of a carbon-carbon double bond.

Caption: The E2 mechanism for the formation of p-toluenesulfonyl acrylonitrile.

Step-by-Step Experimental Protocol

This protocol provides a general procedure for the elimination reaction. Optimization may be required for specific substrates or scales.

• Reaction Setup:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-(Toluene-4-sulfonyl)-propionitrile (1.0 eq).

  • Dissolve the starting material in anhydrous acetonitrile (ACN) to a concentration of 0.2 M.

  • Stir the solution at room temperature.

• Addition of Base:

  • Add 1,8-Diazabicycloundec-7-ene (DBU) (1.2 eq) dropwise to the stirred solution over 5 minutes.

  • Troubleshooting Note: A slight exotherm may be observed. If the reaction is sensitive, consider cooling the flask in an ice bath during the addition.

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • A typical mobile phase for TLC is 30% ethyl acetate in hexanes. The product should have a higher Rf value than the starting material.

  • The reaction is typically complete within 1-4 hours at room temperature. If the reaction is sluggish, gentle heating (e.g., to 40-50 °C) can be applied.

• Workup:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer with a mild aqueous acid (e.g., 1 M HCl or saturated NH₄Cl) to remove the DBU.

  • Wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure at low temperature.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Frequently Asked Questions (FAQs)

Q1: What is the stability of 3-(Toluene-4-sulfonyl)-propionitrile?

A1: 3-(Toluene-4-sulfonyl)-propionitrile is a relatively stable solid at room temperature. However, it is susceptible to elimination under basic conditions. It is advisable to store it in a cool, dry place.

Q2: Can I use other bases for this reaction?

A2: Yes, a variety of bases can be used. The choice of base depends on the reactivity of your specific substrate and the desired reaction conditions. Sterically hindered, non-nucleophilic bases like DBU and DBN are often preferred to minimize side reactions. Stronger bases like potassium tert-butoxide or sodium hydride can also be effective but may require more careful control of the reaction temperature. Weaker bases like triethylamine may lead to low conversion.

Q3: What are some common applications of the product, p-toluenesulfonyl acrylonitrile?

A3: p-Toluenesulfonyl acrylonitrile is a vinyl sulfone, which is a versatile Michael acceptor in organic synthesis. Vinyl sulfones are used in the synthesis of a wide range of biologically active compounds, including enzyme inhibitors and antibacterial agents.[3]

Q4: Are there any safety precautions I should be aware of when working with these compounds?

A4: Standard laboratory safety practices should always be followed. 3-(Toluene-4-sulfonyl)-propionitrile and its elimination product should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, always consult the Safety Data Sheet (SDS) for each chemical.

References

• CN105503671A - Preparation method of p-toluene sulfonyl chloride - Google P

• p-Toluenesulfonyl chloride – description and application - Georganics. (URL: [Link])

• Mechanism of the E2 Reaction - Master Organic Chemistry. (URL: [Link])

• CN1049213C - Process for producing p-toluenesulfonyl chloride - Google P

• p-toluenesulfonyl Salts of Transition Metals (Ti, V, Cr, Mn, Fe, Co, Ni) - Girolami Group Website - University of Illinois. (URL: [Link])

• Vinyl sulfone synthesis by C-S coupling reactions - Organic Chemistry Portal. (URL: [Link])

• Recent advances in the synthesis of vinyl sulfones - RSC Publishing. (URL: [Link])

• Antibacterial activity evaluation of vinyl sulfones against global predominant methicillin-resistant Staphylococcus aureus USA300 - PubMed. (URL: [Link])

• Concise asymmetric syntheses of streptazone A and abikoviromycin - ChemRxiv. (URL: [Link])

• Access to spirocyclic vinyl sulfones via radical cyclization and functional group migr

• Synthetic studies in the indole series. Preparation of the unique antibiotic alkaloid chuangxinmycin by a nitro group displacement reaction | Journal of the American Chemical Society. (URL: [Link])

• Total synthesis of the cytotoxic cyclodepsipeptide (-)-doliculide: The “ester” effect in acyclic 1,3-induction of deoxypropionates - NIH. (URL: [Link])

• Mode of nucleophilic addition to epichlorohydrin and related species: chiral aryloxymethyloxiranes | Journal of the American Chemical Society. (URL: [Link])

• Beyond a solvent: triple roles of dimethylformamide in organic chemistry - SciSpace. (URL: [Link])

• ORGANIC CHEMISTRY I – PRACTICE EXERCISE Elimination Reactions and Alkene Synthesis. (URL: [Link])

• The vinyl sulfone motif as a structural unit for novel drug design and discovery - PubMed. (URL: [Link])

Sources

• 1. Preparation method of p-toluene sulfonyl chloride - Eureka | Patsnap [eureka.patsnap.com]
• 2. 3-(TOLUENE-4-SULFONYL)-PROPIONITRILE | 10154-80-0 [chemicalbook.com]
• 3. Antibacterial activity evaluation of vinyl sulfones against global predominant methicillin-resistant Staphylococcus aureus USA300 - PubMed [pubmed.ncbi.nlm.nih.gov]

byproduct identification in 3-(Toluene-4-sulfonyl)-propionitrile synthesis

Welcome to the technical support center for the synthesis of 3-(Toluene-4-sulfonyl)-propionitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and identify potential byproducts encountered during this synthesis. Drawing from established chemical principles and field-proven insights, this document provides a comprehensive resource for troubleshooting and optimizing your experimental outcomes.

Introduction to the Synthesis

The synthesis of 3-(Toluene-4-sulfonyl)-propionitrile typically proceeds via a Michael addition of a p-toluenesulfinate salt to acrylonitrile. This reaction, while generally robust, is susceptible to several side reactions that can lead to a range of impurities. The quality of starting materials, reaction conditions, and work-up procedures all play a critical role in the purity of the final product. This guide will address the most frequently encountered issues and provide systematic approaches for their identification and resolution.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common problems encountered during the synthesis and purification of 3-(Toluene-4-sulfonyl)-propionitrile in a question-and-answer format.

Q1: My reaction mixture is turning viscous and difficult to stir. What is happening?

A1: Increased viscosity is a strong indicator of acrylonitrile polymerization. Acrylonitrile is prone to anionic polymerization, especially in the presence of basic catalysts, which are often used to facilitate the Michael addition.

• Causality: The basic conditions used to deprotonate any residual p-toluenesulfinic acid or adventitious water can initiate the polymerization of the electron-deficient acrylonitrile monomer. This chain reaction leads to the formation of polyacrylonitrile, a viscous polymer.

• Troubleshooting & Prevention:

  • Temperature Control: Maintain a strict and consistent reaction temperature as specified in your protocol. Exothermic polymerization can lead to a runaway reaction.

  • Controlled Addition: Add the acrylonitrile dropwise to the reaction mixture rather than all at once to maintain a low instantaneous concentration.

  • Catalyst Concentration: Use the minimum effective concentration of the base catalyst.

  • Inhibitor Check: Ensure the acrylonitrile you are using contains an inhibitor (like MEHQ) if you are not using it immediately after purification.

Q2: After work-up, my crude product is an oil that won't crystallize, or it crystallizes with a low melting point. What are the likely impurities?

A2: The presence of unreacted starting materials or liquid byproducts can significantly depress the melting point and inhibit crystallization. The most common culprits are unreacted acrylonitrile, p-toluenesulfinic acid, and byproducts from its disproportionation.

• Likely Impurities & Their Origin:

  • p-Toluenesulfonic Acid: Arises from the disproportionation of p-toluenesulfinic acid. This is an acidic impurity that can often be removed with a basic wash during work-up.

  • S-(p-tolyl) p-toluenethiosulfonate: This is another product of p-toluenesulfinic acid disproportionation. It is a neutral, relatively non-polar impurity that can be challenging to separate from the desired product by simple extraction.

  • 3-Hydroxypropionitrile: Formed from the reaction of acrylonitrile with water or hydroxide ions present in the reaction mixture. This is a polar, water-soluble byproduct.

  • Unreacted Acrylonitrile: If the reaction is incomplete, residual acrylonitrile will remain.

Q3: My NMR spectrum shows unexpected peaks. How can I identify the byproducts?

A3: By comparing the chemical shifts and coupling patterns in your spectrum to those of the expected product and known byproducts, you can identify the impurities. Below is a table summarizing the expected 1H and 13C NMR chemical shifts for 3-(Toluene-4-sulfonyl)-propionitrile and its common byproducts.

Table 1: Predicted 1H and 13C NMR Chemical Shifts (in ppm) in CDCl3

Compound Name	Structure	1H NMR (ppm)	13C NMR (ppm)
3-(Toluene-4-sulfonyl)-propionitrile (Product)		~7.8 (d, 2H), ~7.4 (d, 2H), ~3.4 (t, 2H), ~2.9 (t, 2H), ~2.5 (s, 3H)	~145, ~135, ~130, ~128, ~116 (CN), ~50 (-SO2CH2-), ~21.5 (-CH3), ~15 (-CH2CN)
p-Toluenesulfonic Acid		~7.8 (d, 2H), ~7.2 (d, 2H), ~2.4 (s, 3H), ~10-12 (br s, 1H, acidic proton)	~143, ~141, ~129, ~126, ~21
S-(p-tolyl) p-toluenethiosulfonate		~7.7 (d, 2H), ~7.5 (d, 2H), ~7.3 (d, 2H), ~7.2 (d, 2H), ~2.4 (s, 3H), ~2.3 (s, 3H)	~145, ~142, ~136, ~135, ~130, ~129, ~127, ~21.5, ~21
3-Hydroxypropionitrile [1][2]		~3.8 (t, 2H), ~2.6 (t, 2H), ~2.5 (br s, 1H, OH)	~119 (CN), ~58 (-CH2OH), ~24 (-CH2CN)

Q4: My mass spectrum shows unexpected ions. What are the characteristic fragmentation patterns I should look for?

A4: Mass spectrometry, particularly with soft ionization techniques like ESI, can help identify the molecular weights of impurities. The fragmentation patterns can provide structural information.

• 3-(Toluene-4-sulfonyl)-propionitrile (M = 209.26 g/mol ):

  • [M+H]+: m/z 210

  • [M+Na]+: m/z 232

  • Key Fragments: Loss of the tolyl group (C7H7, 91 Da) leading to an ion at m/z 119. Cleavage of the sulfonyl group can also be observed.

• p-Toluenesulfonic Acid (M = 172.20 g/mol ): [3]

  • [M-H]-: m/z 171 in negative ion mode.

  • Key Fragments: Loss of SO3 (80 Da) is a common fragmentation pathway for sulfonic acids.

• S-(p-tolyl) p-toluenethiosulfonate (M = 278.40 g/mol ):

  • [M+H]+: m/z 279

  • [M+Na]+: m/z 301

  • Key Fragments: Cleavage of the S-S bond is a likely fragmentation pathway.

• 3-Hydroxypropionitrile (M = 71.08 g/mol ): [1][4]

  • [M+H]+: m/z 72

  • [M+Na]+: m/z 94

  • Key Fragments: Loss of water (18 Da) is a characteristic fragmentation for alcohols.

Experimental Protocols for Byproduct Identification

Protocol 1: 1H NMR Analysis of Crude Product

• Sample Preparation: Dissolve approximately 10-20 mg of the crude product in ~0.7 mL of deuterated chloroform (CDCl3).

• Acquisition: Acquire a standard 1H NMR spectrum.

• Analysis:

  • Identify the characteristic peaks for 3-(Toluene-4-sulfonyl)-propionitrile (see Table 1).

  • Look for the presence of a broad singlet between 10-12 ppm, indicative of the acidic proton of p-toluenesulfonic acid.

  • Examine the aromatic region for additional doublet signals that may correspond to S-(p-tolyl) p-toluenethiosulfonate.

  • Check for triplets around 3.8 ppm and 2.6 ppm, which could indicate the presence of 3-hydroxypropionitrile.

Protocol 2: LC-MS Analysis for Impurity Profiling

• Sample Preparation: Prepare a ~1 mg/mL solution of the crude product in a suitable solvent such as acetonitrile or methanol.

• Chromatographic Conditions (General Guidance):

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water and acetonitrile, both with 0.1% formic acid (for positive ion mode) or 0.1% ammonium hydroxide (for negative ion mode).

  • Flow Rate: 0.2-0.5 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), run in both positive and negative ion modes.

  • Scan Range: m/z 50-500.

• Analysis:

  • Extract ion chromatograms for the expected [M+H]+ or [M-H]- ions of the product and potential byproducts (see molecular weights in Q4).

  • Analyze the mass spectra of any co-eluting peaks to identify unknown impurities.

Visualizing Reaction Pathways and Troubleshooting

Diagram 1: Synthesis and Major Byproduct Formation

Caption: Main reaction and key side reactions.

Diagram 2: Troubleshooting Workflow for Impure Product

Caption: Step-by-step guide for byproduct identification.

References

• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons Ltd. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 8011, Hydracrylonitrile. Retrieved from [Link].

• National Center for Biotechnology Information. PubChem Compound Summary for CID 86524, 3-Hydroxy-3-phenylpropanenitrile. Retrieved from [Link].

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6101, p-Toluenesulfonic acid. Retrieved from [Link].

• NIST. (n.d.). Propanenitrile, 3-hydroxy-. NIST Chemistry WebBook. Retrieved from [Link].

Sources

• 1. Hydracrylonitrile | HOCH2CH2CN | CID 8011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Hydroxypropionitrile ReagentPlus , 99 109-78-4 [sigmaaldrich.com]
• 3. p-Toluenesulfonic acid | C7H7SO3H | CID 6101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Propanenitrile, 3-hydroxy- [webbook.nist.gov]

Technical Support Center: Reaction Monitoring of 3-(Toluene-4-sulfonyl)-propionitrile Synthesis

Current Status: Operational Topic: Thin Layer Chromatography (TLC) Monitoring for Sulfone Synthesis Ticket ID: CHEM-SUP-8821 Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Core Reaction & Monitoring Logic

Before troubleshooting, you must understand the physicochemical shift occurring on your plate. You are synthesizing 3-(Toluene-4-sulfonyl)-propionitrile via a Michael addition.

• The Reaction:

  [1]

• The Shift: You are converting an ionic salt (highly polar) and a volatile alkene (non-polar) into a neutral polar solid .[1]

The "Traffic Light" Monitoring System

Use this logic to interpret your plates immediately.

Component	Structure	TLC Behavior (Standard Conditions)	Visualization
SM 1: Sulfinate Salt		Baseline ( ) .[1] Ionic species do not migrate in organic solvents.	UV Active (Strong).[1] Dark spot at origin.
SM 2: Acrylonitrile		High / Evaporates .[1] Volatile liquid. Often disappears from the plate before visualization.	Weak UV . Stains with KMnO (Yellow on Purple).
Target Product		Mid-Polar ( ) .[1] The sulfone and nitrile groups make it polar, but it moves in EtOAc mixtures.	UV Active (Strong).[1] Distinct spot.

Standard Operating Procedure (SOP)

A. Mobile Phase Selection

Do not use 100% Hexane (Product won't move) or 100% Ethyl Acetate (Everything moves to solvent front).[1]

• Recommended System: Hexane : Ethyl Acetate (1:1 or 60:40).[1]

• Additives: If you are using the free acid of the sulfinate rather than the sodium salt, add 1% Acetic Acid to the eluent to prevent streaking.

B. Sample Preparation (Crucial Step)

• The Reaction Mixture: It is likely aqueous or biphasic.

  • Take a

    aliquot of the reaction mixture.

  • Mini-Workup: Add into a small vial with

    Ethyl Acetate (EtOAc) and Water. Shake.

  • Spotting: Spot the top organic layer .

  • Why? Spotting the aqueous layer directly will dissolve the silica binder and ruin the plate. The product extracts into the EtOAc; the unreacted sulfinate salt stays in the water (mostly) or sits at the baseline.

C. Visualization Workflow

• Dry the plate: Use a heat gun gently. Ensure acrylonitrile evaporates if you don't want to track it (it is toxic).

• UV (254 nm): Circle the baseline spot (SM) and the new mid-plate spot (Product).

• KMnO

  Dip (Optional): Use this only if you need to see excess acrylonitrile.[1] The product will not stain with KMnO (no oxidizable double bonds).

Interactive Troubleshooting Guide (FAQ)

Issue 1: "I see a giant streak starting from the baseline."

Diagnosis: Acid-Base Mismatch.[1]

• Cause: If you are using

  -toluenesulfinic acid (not the sodium salt), it dissociates on the silica, causing "tailing."[1]

• Fix: Add 0.5% - 1% Acetic Acid to your Hexane:EtOAc mobile phase.[1] This keeps the acid protonated and sharpens the spot.

Issue 2: "My product spot is not moving (stuck at baseline)."

Diagnosis: Polarity Trap.

• Cause: Sulfones are highly polar.[1] A 90:10 Hexane:EtOAc mix is too non-polar.

• Fix: Increase polarity to 50:50 EtOAc:Hexane . If it still doesn't move, try 100% EtOAc or add 5% Methanol.[1]

• Verification: Ensure you actually formed the product. If the spot is UV active and at the exact origin, it might still be unreacted sulfinate salt. Perform the "Mini-Workup" (Section 2B) to confirm solubility.

Issue 3: "I cannot see the Acrylonitrile starting material."

Diagnosis: Volatility & Chromophore Lack.

• Cause: Acrylonitrile has a boiling point of ~77°C and a weak UV chromophore.[1] It likely evaporated while drying the plate.

• Fix: Do not rely on monitoring acrylonitrile consumption.[1] It is usually used in excess. Monitor the disappearance of the sulfinate salt (baseline spot) and the appearance of the product (mid-spot).

Issue 4: "I have a 'Ghost Spot' appearing near the solvent front."

Diagnosis: Toluene Contamination.

• Cause: Did you use Toluene as a solvent? Or is your

  -toluenesulfonyl chloride (if used as a precursor) contaminated? Toluene moves to the solvent front and is UV active.

• Fix: Dry the plate longer with a heat gun or vacuum. Toluene is volatile. If the spot persists, it is a non-polar impurity (likely a disulfide or similar byproduct).

Decision Logic & Workflow Visualization

The following diagram illustrates the critical decision pathways during reaction monitoring.

Figure 1: Decision Logic for TLC Monitoring of Sulfone Synthesis. Blue nodes indicate preparation, Yellow indicates separation, and Red/Green indicate analysis outcomes.[1]

Advanced Analysis: Differentiating Byproducts

If you suspect side reactions (e.g., oxidation of sulfide to sulfone, or disulfide formation), use this differentiation table:

Stain / Method	Sulfone (Product)	Sulfide (Intermediate/Byproduct)	Sulfinate (SM)
UV (254 nm)	Strong Absorption	Strong Absorption	Strong Absorption
Iodine Chamber	Yellow/Brown (Slow)	Dark Brown (Fast) .[1] Sulfides oxidize/complex rapidly with Iodine.	Variable
KMnO	No Reaction (Pink)	Yellow/Brown Spot .[1] Sulfides oxidize to sulfones/sulfoxides.	No Reaction (usually)

Pro-Tip: If you are synthesizing the sulfone via oxidation of a sulfide (rather than Michael addition), the reaction is complete when the KMnO

active spot (Sulfide) disappears, leaving only the UV-active/KMnO -inactive spot (Sulfone).[1]

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.[1] (Standard reference for Michael Additions and Sulfone synthesis).

• Field, L.; Clark, R. D. "Methyl p-Tolyl Sulfone."[1][2] Organic Syntheses, 1958 , 38,[1] 62. (Foundational text on sulfinate alkylation and sulfone properties). [1]

• Sigma-Aldrich. "Product Specification: 3-(Toluene-4-sulfonyl)-propionitrile."[1][3] (Used for structural verification and physical property baseline).

• Touchstone, J. C. Practice of Thin Layer Chromatography, 3rd Ed.; Wiley-Interscience, 1992.[1] (Reference for TLC visualization of sulfur compounds). [1]

Sources

• 1. US9815781B1 - Process for preparing 3-(methylsulfonyl)propionitrile - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 3-(TOLUENE-4-SULFONYL)-PROPIONITRILE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

Beyond the Nitrile: Strategic Alternatives to 3-(Toluene-4-sulfonyl)-propionitrile

The following guide provides a strategic analysis of alternatives to 3-(Toluene-4-sulfonyl)-propionitrile (also known as 2-Cyanoethyl p-tolyl sulfone), focusing on its primary role as a masked sulfinate precursor in pharmaceutical and organic synthesis.

Content Type: Publish Comparison Guide Audience: Drug Discovery Chemists, Process Engineers, and Scale-up Specialists. Focus: Sulfinate Surrogates, Atom Economy, and Genotoxic Impurity (GTI) Mitigation.

Executive Summary & Technical Context[1][2][3][4][5][6]

3-(Toluene-4-sulfonyl)-propionitrile (CAS: 10154-80-0) has historically served a specific niche in organic synthesis: it acts as a shelf-stable, lipophilic reservoir for the p-toluenesulfinate anion (

) . Unlike sulfinic acids (which auto-oxidize to sulfonic acids) or sodium sulfinate salts (which are hygroscopic and insoluble in non-polar media), this reagent is stable and soluble in organic solvents.

Upon treatment with a mild base (e.g., alkoxides, DBU), it undergoes a Retro-Michael addition , releasing the active sulfinate nucleophile and acrylonitrile as a byproduct.

The Case for Replacement

Despite its utility, this reagent presents three critical liabilities for modern drug development:

• Genotoxicity (GTI) Risk: The byproduct, acrylonitrile , is a potent Michael acceptor and a known carcinogen (Class 2B IARC). Its generation in situ complicates downstream purification and GTI risk assessment.

• Atom Economy: The reagent (MW 223.29) releases the active sulfinate (MW ~155) but generates ~24% waste by mass as acrylonitrile.

• Supply Chain: It is often a "boutique" chemical with higher costs and lower availability compared to commodity sulfonyl precursors.

This guide evaluates three superior alternatives that maintain the chemical utility while mitigating these risks.

Mechanistic Baseline: The Retro-Michael Release

To select an alternative, one must understand the mechanism being replaced. The nitrile reagent is not the actor; it is the delivery system.

Caption: The base-mediated decomposition of the nitrile reagent releases the active sulfinate and toxic acrylonitrile.

Comparative Analysis of Alternatives

Alternative 1: Sodium p-Toluenesulfinate (The Workhorse)

Best For: Nucleophilic substitution (S-alkylation) and general sulfone synthesis.

Sodium p-toluenesulfinate (

) is the direct salt form of the active species. Historically avoided due to poor solubility in DCM or Toluene, modern Phase Transfer Catalysis (PTC) protocols render it the superior choice.

• Protocol Improvement: Use Tetrabutylammonium bromide (TBAB) or 18-Crown-6 to solubilize the sulfinate anion in organic media, mimicking the lipophilicity of the nitrile reagent without the toxic byproduct.

• Green Chemistry: Water is the only byproduct if used in biphasic systems.

Alternative 2: p-Toluenesulfonyl Hydrazide (The Radical Specialist)

Best For: Radical sulfonylations, C-H functionalization, and alkene difunctionalization.

If the nitrile reagent was being used to generate sulfonyl radicals (often via oxidative cleavage), the hydrazide is the modern standard. It oxidizes easily (using

, TBHP, or air/Cu) to release the sulfonyl radical, gas, and protons.

• Safety Note: Evolves nitrogen gas; ensure proper venting.

• Purity: No carbon-based byproducts (like acrylonitrile) to separate.

Alternative 3: In-Situ Reduction of TsCl (The Scale-Up Solution)

Best For: Large-scale manufacturing (Kg to Ton scale).

For process chemistry, buying "masked" reagents is inefficient. Generating the sulfinate in situ from the cheapest commodity chemical, p-Toluenesulfonyl Chloride (TsCl) , is the industry standard.

• Method: Reduction of TsCl with Sodium Sulfite (

  ) and Sodium Bicarbonate in water/solvent mixtures.

• Cost: ~10-50x cheaper than the nitrile reagent.

Performance Comparison Data

The following table contrasts the incumbent reagent with its alternatives across key drug development metrics.

Feature	3-(Ts)-propionitrile (Incumbent)	Sodium p-Toluenesulfinate (Alt 1)	Ts-Hydrazide (Alt 2)	TsCl + Na2SO3 (Alt 3)
Active Species	Sulfinate Anion ( )	Sulfinate Anion ( )	Sulfonyl Radical ( )	Sulfinate Anion ( )
Atom Economy	Poor (Loses ~24% mass)	Excellent (Loses Na+)	Good (Loses N2 gas)	Variable (Depends on reductant)
Byproduct Toxicity	High (Acrylonitrile - Carcinogen)	None (NaCl/Na salts)	Low (N2, H2O)	None (Inorganic salts)
Solubility	Organic Soluble (DCM, THF)	Water Soluble (Needs PTC for organic)	Organic Soluble (MeOH, DMSO)	Requires Biphasic System
Cost	High (Specialty)	Low (Commodity)	Moderate	Very Low (Commodity)
GTI Risk	Critical Concern	Negligible	Negligible	Negligible

Decision Matrix & Experimental Workflows

Use the following logic flow to select the correct alternative for your specific synthesis.

Caption: Selection logic based on reaction mechanism (Nucleophilic vs. Radical) and scale.

Detailed Experimental Protocols

Protocol A: Nucleophilic Sulfonylation (Replacing the Nitrile with Sodium Salt)

This protocol replicates the solubility profile of the nitrile reagent using Phase Transfer Catalysis.

• Reagents:

  • Substrate (Alkyl Halide/Electrophile): 1.0 equiv

  • Sodium p-Toluenesulfinate (CAS 824-79-3): 1.2 - 1.5 equiv

  • Catalyst: Tetrabutylammonium bromide (TBAB): 0.1 equiv

  • Solvent: Toluene/Water (1:1) or DCM/Water.

• Procedure:

  • Dissolve the substrate in the organic solvent.

  • Dissolve Sodium p-Toluenesulfinate and TBAB in the water layer (or add directly if using wet solvents like DMF).

  • Mix vigorously at 40–60°C. The TBAB transports the sulfinate anion into the organic phase.

  • Validation: Monitor by TLC. The reaction proceeds without generating acrylonitrile.

• Workup: Separate layers. Wash organic layer with water to remove sodium salts.

Protocol B: Radical Sulfonylation (Replacing the Nitrile with Hydrazide)

For reactions where the nitrile reagent was used as a radical trap.

• Reagents:

  • Alkene/Alkyne Substrate: 1.0 equiv

  • p-Toluenesulfonyl Hydrazide (CAS 1576-35-8): 1.2 equiv

  • Oxidant: TBHP (tert-Butyl hydroperoxide) or

    (0.5 equiv).

• Procedure:

  • Combine substrate and hydrazide in MeOH or Acetonitrile.

  • Add oxidant slowly at room temperature or mild heat (60°C).

  • Mechanism: The hydrazide oxidizes to the diazenyl sulfone, which extrudes

    to yield the sulfonyl radical ( ).

• Advantage: This avoids the "slow release" limitation of the nitrile reagent and allows tunable radical generation rates based on the oxidant chosen.

References

• Use of Sulfinates in Synthesis

  • Adipogen Life Sciences. "Sodium p-Toluenesulfinate - Product Data."[1]

• Comparison of Sulfonylating Agents

  • Sigma-Aldrich.[2][3][4] "3-(Toluene-4-sulfonyl)-propionitrile Product Information."

• Phase Transfer Catalysis for Sulfinates

  • Organic Syntheses.[5] "Preparation of Sulfones via Phase Transfer." Org.[6][7][8][5] Synth.1995 , 72, 189.

• Radical Generation from Hydrazides: Tang, Y. et al. "Sulfonyl Hydrazides as Sulfonyl Radical Precursors." Chem. Rev.2019, 119, 1211.

• Genotoxic Impurity Management (Acrylonitrile)

  • European Medicines Agency (EMA). "ICH M7(R1) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals."

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 3-(TOLUENE-4-SULFONYL)-PROPIONITRILE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. 3-(TOLUENE-4-SULFONYL)-PROPIONITRILE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-(TOLUENE-4-SULFONYL)-PROPIONITRILE | 10154-80-0 [chemicalbook.com]
• 5. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 6. Julia olefination - Wikipedia [en.wikipedia.org]
• 7. Julia Olefination Reaction | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 8. p-Toluenesulfonamides [organic-chemistry.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: 3-(Toluene-4-sulfonyl)-propionitrile

Operational Identity & Hazard Profiling

Before initiating disposal, you must validate the chemical identity and understand the mechanistic hazards that dictate the disposal pathway. 3-(Toluene-4-sulfonyl)-propionitrile is a bifunctional intermediate containing both a sulfonyl group and a nitrile moiety. This dual-functionality necessitates specific segregation protocols to prevent the generation of toxic gases (HCN) or sulfur oxides (SOx) within the waste stream.

Chemical Data Matrix[1][2]

Parameter	Data Point	Operational Implication
Chemical Name	3-(Toluene-4-sulfonyl)-propionitrile	Primary identifier for waste tags.
CAS Number	10154-80-0	Verification key for regulatory manifests.
Physical State	Solid (Crystalline powder)	Requires "Solid Organic" waste stream unless dissolved.
Melting Point	93–94 °C	Stable at room temperature; does not require cold storage.
Key Moieties	Nitrile (-CN), Sulfone (-SO₂-)	Risk: Cyanide liberation (acidic conditions); SOx release (combustion).
Solubility	Organic solvents (DMSO, Chloroform)	Insoluble in water; do not attempt aqueous disposal.

The Mechanistic "Why": Causality of Hazards

As a Senior Application Scientist, I emphasize why we segregate, not just that we segregate.

• The Nitrile Risk (Acid Incompatibility): While aliphatic nitriles are more stable than inorganic cyanides, they are thermodynamically capable of hydrolysis. In the presence of strong acids and moisture, the nitrile group (-CN) can hydrolyze to a carboxylic acid.[1][2] While this reaction is slow without heat, the intermediate or side reactions in a mixed-waste drum could liberate traces of Hydrogen Cyanide (HCN) gas.

  • Directive:NEVER mix this compound with acidic waste streams (pH < 4).

• The Sulfonyl Risk (Incineration): The sulfonyl group is highly stable oxidatively. However, upon ultimate thermal destruction (incineration), it generates Sulfur Oxides (SOx).

  • Directive: Ensure the waste manifest explicitly lists "Sulfur-containing organic" so the incineration facility utilizes appropriate scrubbers.

Pre-Disposal Stabilization & Segregation

This phase is the "Self-Validating System." You must prove the waste is safe to enter the stream before it leaves your bench.

The "Acid-Check" Protocol

Before adding 3-(Toluene-4-sulfonyl)-propionitrile to any existing waste container, perform this validation:

• Dip Test: Use a pH strip to test the existing "Solid Organic" or "Liquid Organic" waste container.

• Validation:

  • If pH < 4: DO NOT ADD. The container is too acidic. Start a fresh container.

  • If pH 4–10: Safe to add.

  • If pH > 10: Safe to add (Nitriles are generally stable in mild base, though hydrolysis to ammonia can occur over long periods; keep container vented/not over-pressurized).

Waste Stream Decision Logic

Visualizing the decision process ensures consistency across laboratory personnel.

Figure 1: Decision Logic for Waste Segregation. This workflow enforces the "Acid-Check" validation step to prevent accidental HCN generation.

Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid

Applicable for: Expired reagents, contaminated weighing boats, spill cleanup solids.

• PPE: Standard lab coat, nitrile gloves (0.11 mm minimum thickness), safety glasses. Respiratory protection (N95) is recommended if dust generation is likely.

• Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

• Transfer: Transfer solid carefully to avoid dusting. Wipe the exterior of the jar with a damp tissue to remove residue; dispose of the tissue in the same jar.

• Labeling:

  • Primary Constituent: 3-(Toluene-4-sulfonyl)-propionitrile.[3][4]

  • Hazard Checkboxes: [x] Toxic [x] Irritant.

  • Note: "ORGANIC SOLID. CONTAINS NITRILES.[5] DO NOT ADD ACID."

Scenario B: Disposal of Reaction Mixtures (Liquid)

Applicable for: Filtrates, mother liquors containing the compound.

• Solvent Compatibility: Ensure the carrier solvent (e.g., DCM, Ethyl Acetate) is compatible with the waste drum.

• Segregation:

  • Halogenated Solvent: If dissolved in DCM/Chloroform

    Halogenated Organic Waste .

  • Non-Halogenated Solvent: If dissolved in Acetone/EtOAc/DMSO

    Non-Halogenated Organic Waste .

• Validation: Perform the Acid-Check (Section 2.1) on the receiving drum.

• Labeling: List the solvent and the solute (3-(Toluene-4-sulfonyl)-propionitrile) on the tag.

Emergency Contingencies: Spill Response

In the event of a benchtop spill, immediate containment prevents area contamination.

Figure 2: Spill Response Workflow. Prioritizes respiratory protection against airborne dust.[6]

Regulatory & Final Disposition

The ultimate destruction of this chemical is performed by licensed waste management facilities.

• US EPA Classification: This compound is not P-listed (acutely toxic) or U-listed (toxic) specifically by CAS. However, it falls under the "Characteristic of Reactivity" (D003) if it generates toxic gases when mixed with acid, though this is a conservative classification. Most labs classify it simply as Hazardous Organic Waste .

• Destruction Method: High-temperature incineration (>1000°C) with secondary combustion chamber and alkaline scrubbing. This ensures the nitrile converts to N₂/CO₂ and the sulfone converts to captured sulfates.

• Drain Disposal: STRICTLY PROHIBITED. The compound is toxic to aquatic life and insoluble, leading to plumbing accumulation and environmental violation.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 69035, Propyl p-toluenesulfonate (Analogous Sulfonyl Structure). Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[7] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Nitriles. Retrieved from [Link]

Sources

• 1. US3542822A - Hydrolysis of nitriles to carboxylic acids - Google Patents [patents.google.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. 3-(TOLUENE-4-SULFONYL)-PROPIONITRILE | 10154-80-0 [chemicalbook.com]
• 4. CAS#:10154-80-0 | Propanenitrile,3-[(4-methylphenyl)sulfonyl] | Chemsrc [chemsrc.com]
• 5. youtube.com [youtube.com]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. orgsyn.org [orgsyn.org]